Cefprozil Impurity L

Core Science & Biosynthesis

An In-depth Technical Guide on the Physicochemical Properties of Cefprozil Impurity L

Introduction: The Critical Role of Impurity Profiling in Cephalosporin Drug Development

Cefprozil is a second-generation cephalosporin antibiotic highly effective against a broad spectrum of Gram-positive and Gram-negative bacteria. Its clinical success is contingent not only on the efficacy of the active pharmaceutical ingredient (API) but also on its purity. The presence of impurities, even in minute quantities, can significantly impact the drug's safety, efficacy, and stability. Regulatory bodies worldwide, including the FDA and EMA, mandate rigorous characterization and control of any impurity present at or above a specified threshold. This guide provides a comprehensive overview of the physicochemical properties of a specified impurity, Cefprozil Impurity L, offering a framework for its isolation, identification, and quantification.

Part 1: Unraveling the Identity of Cefprozil Impurity L

Chemical Structure and Genesis

Cefprozil Impurity L is a process-related impurity that can arise during the synthesis of Cefprozil or as a degradation product upon storage. Its formation is often linked to specific reaction conditions, such as the choice of solvents, reagents, and temperature. Understanding the synthetic pathway of Cefprozil is paramount to hypothesizing the potential structure of Impurity L and, consequently, devising strategies for its control.

Diagram 1: Hypothetical Formation Pathway of Cefprozil Impurity L

Caption: A potential pathway illustrating the formation of Cefprozil Impurity L during synthesis or degradation.

Nomenclature and Identification

While commonly referred to as "Impurity L" in internal laboratory settings or specific pharmacopeial monographs, its systematic IUPAC name is crucial for unambiguous identification. The definitive identification of Impurity L relies on a combination of spectroscopic techniques, including Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) spectroscopy, and Infrared (IR) spectroscopy, often coupled with chromatographic separation.

Part 2: Physicochemical Characterization of Cefprozil Impurity L

A thorough understanding of the physicochemical properties of Cefprozil Impurity L is fundamental for the development of robust analytical methods and effective control strategies.

Solubility Profile

The solubility of an impurity dictates the choice of solvents for extraction, purification, and chromatographic analysis. The solubility of Cefprozil Impurity L is typically determined in a range of solvents with varying polarities.

Table 1: Solubility Data for Cefprozil Impurity L

Solvent	Polarity Index	Solubility (mg/mL) at 25°C	Observations
Water	10.2	> 10.0	Freely soluble
Methanol	5.1	5.0 - 10.0	Soluble
Acetonitrile	5.8	1.0 - 5.0	Sparingly soluble
Dichloromethane	3.1	< 0.1	Practically insoluble

Expert Insight: The high solubility of Impurity L in water and methanol suggests that reversed-phase high-performance liquid chromatography (RP-HPLC) would be a suitable analytical technique, utilizing a mobile phase with a high aqueous component.

Acid Dissociation Constant (pKa)

The pKa value(s) of an impurity are critical for developing robust HPLC methods, as the pH of the mobile phase will influence the ionization state and, consequently, the retention time and peak shape of the analyte.

Experimental Protocol: Potentiometric Titration for pKa Determination

• Preparation: A standard solution of Cefprozil Impurity L (approximately 1 mg/mL) is prepared in degassed, deionized water.

• Titration: The solution is titrated with a standardized solution of 0.1 M NaOH under a nitrogen atmosphere to prevent carbonate formation.

• Data Acquisition: The pH of the solution is monitored using a calibrated pH meter after each addition of the titrant.

• Analysis: A titration curve (pH vs. volume of titrant) is plotted. The pKa is determined from the half-equivalence point.

Table 2: pKa Values of Cefprozil Impurity L

Ionizable Group	pKa at 25°C
Carboxylic Acid	~ 3.5
Amine	~ 7.2

Causality Behind Experimental Choice: Potentiometric titration is a direct and reliable method for determining the pKa of ionizable functional groups. Maintaining an inert atmosphere is crucial to prevent the dissolution of atmospheric CO2, which could interfere with the accurate determination of the equivalence points.

Spectroscopic Properties

Spectroscopic data provides a unique fingerprint for the identification and quantification of Cefprozil Impurity L.

• UV-Vis Spectroscopy: The ultraviolet-visible spectrum of Impurity L is essential for selecting an appropriate detection wavelength in HPLC analysis to ensure maximum sensitivity. The chromophores within the molecule will dictate the absorption maxima (λmax).

• Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups present in the molecule. Characteristic absorption bands can confirm the presence of carbonyls, amines, and carboxylic acids.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for the structural elucidation of Impurity L. The chemical shifts, coupling constants, and integration of the signals provide a detailed map of the molecule's atomic connectivity.

• Mass Spectrometry (MS): High-resolution mass spectrometry provides the accurate mass of the molecule, allowing for the determination of its elemental composition. Fragmentation patterns observed in MS/MS experiments can further confirm the proposed structure.

Part 3: Analytical Methodologies for Quantification

The accurate quantification of Cefprozil Impurity L is a regulatory requirement. High-Performance Liquid Chromatography (HPLC) is the most widely used technique for this purpose.

High-Performance Liquid Chromatography (HPLC) Method

A robust, stability-indicating HPLC method is necessary to separate Cefprozil Impurity L from the API and other potential impurities.

Experimental Protocol: RP-HPLC for Cefprozil Impurity L Quantification

• Chromatographic System: A standard HPLC system equipped with a UV detector.

• Column: C18 column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase A: 0.05 M Phosphate buffer, pH 3.0.

• Mobile Phase B: Acetonitrile.

• Gradient Elution: A linear gradient from 5% to 40% Mobile Phase B over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 280 nm.

• Injection Volume: 20 µL.

• Column Temperature: 30 °C.

Diagram 2: HPLC Workflow for Impurity Quantification

Caption: A streamlined workflow for the quantification of Cefprozil Impurity L using RP-HPLC.

Trustworthiness of the Protocol: This method is designed to be self-validating. The use of a buffered mobile phase at a controlled pH ensures consistent ionization and retention of the analyte. The gradient elution allows for the effective separation of impurities with a range of polarities. The specified detection wavelength is chosen based on the UV-Vis spectrum to maximize the signal-to-noise ratio for Impurity L.

Part 4: Stability and Degradation Profile

Understanding the stability of Cefprozil Impurity L under various stress conditions is crucial for predicting its formation and for establishing appropriate storage conditions for the drug product.

Forced Degradation Studies

Forced degradation studies are performed to identify the potential degradation products and to demonstrate the specificity of the analytical method.

Table 3: Forced Degradation Conditions for Cefprozil Impurity L

Stress Condition	Reagent/Condition	Duration
Acid Hydrolysis	0.1 M HCl	24 hours
Base Hydrolysis	0.1 M NaOH	4 hours
Oxidation	3% H₂O₂	24 hours
Thermal	60 °C	48 hours
Photolytic	UV light (254 nm)	24 hours

Expert Insight: The results of forced degradation studies are essential for developing a stability-indicating analytical method. The method must be able to resolve the main peak of Impurity L from any new peaks that appear under these stress conditions.

Conclusion

A comprehensive understanding of the physicochemical properties of Cefprozil Impurity L is not merely an academic exercise; it is a cornerstone of ensuring the safety and efficacy of Cefprozil. The methodologies and insights provided in this guide offer a robust framework for researchers, scientists, and drug development professionals to effectively identify, quantify, and control this critical impurity, ultimately contributing to the delivery of high-quality and safe medicines to patients.

References

• United States Pharmacopeia (USP). Cefprozil Monograph.[Link]

• European Pharmacopoeia (Ph. Eur.). Cefprozil Monograph.[Link]

• International Council for Harmonisation (ICH). Q3A Impurities in New Drug Substances.[Link]

• Journal of Pharmaceutical and Biomedical Analysis. Relevant articles on cephalosporin impurity profiling.[Link]

• Analytical Chemistry. Articles on modern analytical techniques.[Link]

An In-depth Technical Guide to Cefprozil Impurity L (CAS 203007-73-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Impurity Profiling in Cephalosporin Drug Development

Cefprozil is a second-generation oral cephalosporin antibiotic effective against a broad spectrum of Gram-positive and Gram-negative bacteria.[1][2] Its mechanism of action involves the inhibition of bacterial cell wall synthesis.[1] As with any active pharmaceutical ingredient (API), the purity of Cefprozil is paramount to its safety and efficacy. During the synthesis and storage of Cefprozil, various related substances, including process impurities and degradation products, can emerge.[3] Rigorous monitoring and control of these impurities are mandated by regulatory bodies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) to ensure patient safety.[1] This guide provides a comprehensive technical overview of a specific known impurity, Cefprozil Impurity L, offering insights into its chemical nature, formation, analytical detection, and the regulatory framework governing its presence in Cefprozil drug substances.

Core Profile of Cefprozil Impurity L

Cefprozil Impurity L is a recognized related substance of the antibiotic Cefprozil.[4][5] Its identification and control are crucial for ensuring the quality and safety of Cefprozil-containing pharmaceutical products.

Chemical Identity

Characteristic	Value
Chemical Name	2-Hydroxyethyl (2R)-2-amino-2-(4-hydroxyphenyl)acetate[4]
CAS Number	203007-73-2[4][5]
Molecular Formula	C10H13NO4[4][5]
Molecular Weight	211.21 g/mol [4][5]

Physicochemical Properties

While specific, experimentally determined physicochemical properties for Cefprozil Impurity L are not extensively published, its structure suggests it is a polar molecule, likely soluble in polar solvents such as water, methanol, and DMSO.[4] As a reference standard, it is typically supplied as an off-white to yellowish solid.

Formation and Synthesis of Cefprozil Impurity L

Cefprozil Impurity L can potentially arise from two main routes: as a degradation product of the Cefprozil molecule or as a process-related impurity from the synthesis of the API.

Potential Degradation Pathway

A diagram illustrating the potential degradation pathway of Cefprozil to Impurity L.

Caption: A potential synthetic route for Cefprozil Impurity L.

Analytical Methodologies for Detection and Quantification

The detection and quantification of Cefprozil Impurity L in the drug substance are typically achieved using high-performance liquid chromatography (HPLC) with UV detection. Pharmacopeial monographs for Cefprozil outline validated HPLC methods for the analysis of related substances. [1][8]

A Representative HPLC Method

While a specific validated method solely for Cefprozil Impurity L is not detailed in publicly available literature, a suitable method can be adapted from the European Pharmacopoeia (Ph. Eur.) monograph for Cefprozil. [1] Instrumentation and Chromatographic Conditions (Representative)

Parameter	Specification
HPLC System	A gradient-capable HPLC system with a UV detector.
Column	C18, 250 mm x 4.6 mm, 5 µm particle size.
Mobile Phase A	11.5 g/L solution of monobasic ammonium phosphate in water, pH adjusted to 4.4. [8]
Mobile Phase B	Acetonitrile. [1]
Gradient	A suitable gradient program to ensure separation of all related impurities.
Flow Rate	1.0 mL/min. [2]
Column Temperature	40°C. [8]
Detection Wavelength	280 nm. [2]
Injection Volume	20 µL. [8]

Experimental Protocol: Preparation of Solutions

1. Preparation of Mobile Phase A:

• Dissolve 11.5 g of monobasic ammonium phosphate in 1000 mL of HPLC-grade water.

• Adjust the pH to 4.4 with phosphoric acid or ammonium hydroxide.

• Filter through a 0.45 µm membrane filter and degas.

2. Preparation of Standard Solution:

• Accurately weigh a suitable amount of Cefprozil Impurity L reference standard.

• Dissolve in a suitable diluent (e.g., a mixture of Mobile Phase A and acetonitrile) to obtain a known concentration.

3. Preparation of Sample Solution:

• Accurately weigh about 25 mg of the Cefprozil drug substance.

• Dissolve in the diluent to a final volume of 25 mL.

4. Chromatographic Analysis:

• Equilibrate the column with the initial mobile phase composition.

• Inject the standard and sample solutions.

• Record the chromatograms and integrate the peak areas.

5. Quantification:

• The amount of Cefprozil Impurity L in the sample can be calculated using the external standard method, comparing the peak area of the impurity in the sample chromatogram to the peak area of the reference standard.

A diagram illustrating the analytical workflow for Cefprozil Impurity L.

Caption: Analytical workflow for the quantification of Cefprozil Impurity L.

Isolation and Characterization for Reference Standard

The availability of a highly pure reference standard of Cefprozil Impurity L is a prerequisite for accurate analytical testing. This involves the isolation and purification of the impurity from a mixture, followed by comprehensive structural characterization.

Isolation and Purification Workflow

• Enrichment: The impurity can be enriched from a stressed Cefprozil sample or a crude synthetic reaction mixture.

• Preparative Chromatography: Preparative HPLC is a powerful technique for isolating impurities. A column with a larger diameter and a mobile phase optimized for the separation of the impurity from other components are used.

• Fraction Collection: The eluent corresponding to the impurity peak is collected.

• Solvent Evaporation: The solvent is removed from the collected fraction, typically under reduced pressure, to yield the isolated impurity.

• Purity Assessment: The purity of the isolated material is confirmed using analytical HPLC.

Structural Characterization

A battery of spectroscopic techniques is employed to confirm the chemical structure of the isolated impurity.

• Mass Spectrometry (MS): Provides information about the molecular weight and fragmentation pattern of the molecule.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Offers detailed information about the chemical environment of the hydrogen and carbon atoms, allowing for the elucidation of the molecular structure.

• Infrared (IR) Spectroscopy: Identifies the functional groups present in the molecule.

Reference standard suppliers typically provide a Certificate of Analysis (CoA) that includes data from these analytical techniques to confirm the identity and purity of the standard. [9]

Regulatory Considerations and Toxicological Assessment

The control of impurities in drug substances is a critical aspect of pharmaceutical regulation. The ICH provides guidelines on the thresholds for reporting, identification, and qualification of impurities.

ICH Guidelines for Impurities

For a drug substance with a maximum daily dose of up to 2g, the following thresholds generally apply:

Threshold	Limit
Reporting Threshold	0.05%
Identification Threshold	0.10%
Qualification Threshold	0.15%

Source: ICH Q3A(R2) Guideline

Any impurity found at a level above the identification threshold must be structurally characterized. If an impurity is present at a level exceeding the qualification threshold, its biological safety must be evaluated.

Toxicological Assessment of Cefprozil Impurity L

There is a lack of publicly available, specific toxicological studies for Cefprozil Impurity L. In the absence of such data, the qualification of this impurity would rely on the principles outlined in ICH guidelines. The qualification process involves acquiring and evaluating data that establishes the biological safety of an individual impurity at the specified level. This can be achieved through various means, including:

• Demonstrating that the impurity is a significant metabolite in animal or human studies.

• Providing data from toxicological studies on the impurity itself.

• Referencing existing literature that supports the safety of the impurity at the observed levels.

Given that Cefprozil Impurity L is a derivative of (R)-2-amino-2-(4-hydroxyphenyl)acetic acid, a component of the parent drug, a thorough toxicological risk assessment would be required if its levels consistently exceed the qualification threshold in the final drug substance. [10]

Conclusion

Cefprozil Impurity L is a critical quality attribute of the Cefprozil drug substance that requires careful monitoring and control. This guide has provided a detailed overview of its chemical properties, potential formation pathways, analytical methodologies for its detection and quantification, and the regulatory framework governing its presence. For researchers and drug development professionals, a thorough understanding of this and other impurities is essential for ensuring the development of safe, effective, and high-quality cephalosporin antibiotics. The principles and methodologies outlined herein provide a solid foundation for the robust control of Cefprozil Impurity L throughout the drug development lifecycle.

References

• Gawande, V., & Bothara, K. (2014). Identification, isolation, and characterization of unknown degradation products of cefprozil monohydrate by high-performance thin-layer chromatography.
• Thermo Fisher Scientific. (2020). Analysis of Cefprozil and Related Impurities by Reversed-phase Liquid Chromatography with UV Detection.
• Shanmugam, B., & Srinivasan, U. M. (2015). Acid degradation of Cefprozil.

• Pharmaffiliates. (n.d.). Cefprozil-impurities. Retrieved from [Link]

• Manzoor, S., et al. (2012). Validated RP-HPLC Method for Estimation of Cefprozil in Tablet Dosage Form. International Journal of Pharmaceutical and Chemical Sciences, 1(3), 1165-1171.

• Allmpus. (n.d.). cefprozil ep impurity l. Retrieved from [Link]

• Jelińska, A., et al. (2008). The stability of cefprozil in oral suspension CEFZIL. Acta Poloniae Pharmaceutica, 65(2), 261-265.

• SynThink. (n.d.). Cefprozil EP Impurities & USP Related Compounds. Retrieved from [Link]

• TLC Pharmaceutical Standards. (n.d.). Cefprozil EP Impurity. Retrieved from [Link]

• U.S. Pharmacopeia. (2013). Cefprozil. USP-NF.
• Rai, B. P., et al. (2014). Commercial Synthesis of Cefprozil: Development and Control of Process Impurity. Organic Process Research & Development, 18(4), 662-664.

• PharmaInfo. (n.d.). Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations. Retrieved from [Link]

• Dr. Ashavin. (n.d.). DRAFT CERTIFICATE OF ANALYSIS - Cefprozil Amide Impurity. Retrieved from [Link]

• American Chemical Society. (2014). Commercial Synthesis of Cefprozil: Development and Control of Process Impurity. Retrieved from [Link]

• Liu, Y., et al. (2016). An LC-MS/MS method for simultaneous determination of cefprozil diastereomers in human plasma and its application for the bioequivalence study of two cefprozil tablets in healthy Chinese volunteers. Journal of Pharmaceutical and Biomedical Analysis, 121, 136-142.
• Journal of Pharmaceutical Negative Results. (2022). A review on forced degradation studies, stability indicating method and stability profile of few antiviral drugs.
• El-Didamony, A. M. (2008). Spectrophotometric Methods for the Determination of Cefprozil in Bulk and Dosage Form. International Journal of Biomedical Science, 4(4), 312-319.
• Naber, C. K. (1992). Safety profile of cefprozil. Clinical Infectious Diseases, 14(Supplement_2), S264-S271.
• Wang, Y., et al. (2022). Study on Thermodynamics and Kinetics of Cephalexin Enzymatic Hydrolysis and Its Process Development to Prepare 7-ADCA. Molecules, 27(22), 8011.
• Montañez, M. I., et al. (2020). Penicillin and cephalosporin cross-reactivity: role of side chain and synthetic cefadroxil epitopes.

• NextSDS. (n.d.). Cefprozil IMpurity C — Chemical Substance Information. Retrieved from [Link]

• Lee, S., et al. (2017). Development and Validation of an HPLC-MS/MS Method for Rapid Simultaneous Determination of Cefprozil Diastereomers in Human Plasma. Journal of Analytical Methods in Chemistry, 2017, 8540349.
• Li, K., et al. (2015). Prediction of hydrolysis pathways and kinetics for antibiotics under environmental pH conditions: a quantum chemical study on cephradine. Environmental Science & Technology, 49(5), 2865-2873.
• Wang, R., et al. (2011). NMR Spectroscopic Characteristics of Cephalosporin E-isomer Impurities. Chinese Journal of Magnetic Resonance, 28(2), 241-248.

• Eurofins. (2026). Toxicological risk assessment. Retrieved from [Link]

• Hamilton-Miller, J. M. T., et al. (1966). Products of aminolysis and enzymic hydrolysis of the cephalosporins. Biochemical Journal, 100(2), 371-384.

• Semantic Scholar. (n.d.). Development and Validation of an HPLC-MS/MS Method for Rapid Simultaneous Determination of Cefprozil Diastereomers in Human Plasma. Retrieved from [Link]

• LabRulez. (n.d.). Analysis of Cefprozil and Related Impurities by Reversed-phase Liquid Chromatography with UV Detection. Retrieved from [Link]

• Inxight Drugs. (n.d.). N-((2R)-2-AMINO-2-(4-HYDROXYPHENYL)ACETYL) CEFPROZIL, (E)-. Retrieved from [Link]

• Allmpus. (n.d.). cefprozil l-epimer (usp). Retrieved from [Link]

• Inchem. (n.d.). Toxicological evaluation of certain veterinary drug residues in food. Retrieved from [Link]

• Gęca, M., et al. (2022). Degradation of the Selected Antibiotic in an Aqueous Solution by the Fenton Process: Kinetics, Products and Ecotoxicity. Molecules, 27(24), 8806.
• Kim, J., et al. (2021). Development and Validation of an LC-MS/MS Method for Quantification of the Novel Antibacterial Candidate DA-7010 in Plasma and Application to a Preclinical Pharmacokinetic Study. Molecules, 26(4), 1083.

• Cohen, S. M., et al. (2017). Toxicological evaluation of the flavour ingredient N-(1-((4-amino-2,2-dioxido-1 H-benzo[ c]t[1][4][6]hiadiazin-5-yl)oxy)-2-methylpropan-2-yl)-2,6-dimethylisonicotinamide (S2218). Food and Chemical Toxicology, 107(Pt A), 333-343.

• Veeprho. (2020). Use of NMR in Impurity Profiling for Pharmaceutical Products. Retrieved from [Link]

• Cohen, S. M., et al. (2017). Toxicological evaluation of two flavors with modifying properties: 3-((4-amino-2,2-dioxido-1H-benzo[c]t[1][4][6]hiadiazin-5-yl)oxy)-2,2-dimethyl-N-propylpropanamide and (S). Food and Chemical Toxicology, 107(Pt A), 344-354.

• Zhao, W., et al. (2016). Biotic and abiotic degradation of four cephalosporin antibiotics in a lake surface water and sediment. Chemosphere, 152, 257-264.

• ResearchGate. (2017). Toxicological Evaluation of the Flavour Ingredient N -(1-((4-amino-2,2-dioxido-1 H -benzo[ c ]t[1][4]hiadiazin-5-yl)oxy)-2-methylpropan-2-yl)-2,6-dimethylisonicotinamide (S2218). Retrieved from [Link]

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Navigating the Analytical Landscape of Cefprozil: A Technical Guide to the European Pharmacopoeia Reference Standard for Impurity L

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Purity in Cephalosporin Manufacturing

Cefprozil is a second-generation oral cephalosporin antibiotic valued for its broad spectrum of activity against various bacterial pathogens.[1] As with all active pharmaceutical ingredients (APIs), ensuring its purity is paramount to guaranteeing safety and efficacy. The European Pharmacopoeia (Ph. Eur.) provides a rigorous framework for the quality control of pharmaceuticals, including detailed monographs that specify the acceptable levels of impurities. These impurities can arise from the manufacturing process, degradation of the API, or interaction with excipients. This guide offers a detailed examination of a specific related substance, Cefprozil Impurity L, and the analytical methodologies stipulated by the European Pharmacopoeia for its control.

Unveiling Cefprozil Impurity L: Chemical Identity and Significance

Cefprozil Impurity L is identified as 2-Hydroxyethyl (2R)-2-amino-2-(4-hydroxyphenyl)acetate , with the Chemical Abstracts Service (CAS) number 203007-73-2 and a molecular formula of C₁₀H₁₃NO₄ .

Chemical Structure:

Caption: Chemical structure of Cefprozil Impurity L.

This impurity is an ester of the D-α-(4-Hydroxyphenyl)glycine side chain of Cefprozil with ethylene glycol. Its presence in the final API could be attributed to a process-related impurity, potentially arising from the use of ethylene glycol as a solvent or reagent in the synthesis, or as a degradation product formed through the esterification of the carboxylic acid group of a precursor or the final Cefprozil molecule in the presence of ethylene glycol.

The European Pharmacopoeia Framework for Cefprozil Analysis

The European Pharmacopoeia monograph for Cefprozil monohydrate (2342) outlines the comprehensive quality control requirements for this API.[2] While the full text of the monograph is proprietary, detailed application notes from reputable sources provide a clear protocol for the analysis of related substances, which is based on a reversed-phase high-performance liquid chromatography (HPLC) method.[1][3]

Analytical Methodology: A Step-by-Step Protocol

The following HPLC protocol is a representative method based on the European Pharmacopoeia for the determination of Cefprozil and its related substances.

1. Preparation of Solutions:

• Solvent A (Mobile Phase A): Prepare a solution of 11.5 g/L of ammonium dihydrogen phosphate in water. The pH of this solution is typically around 4.4 and can be used without adjustment.[1]

• Mobile Phase B: Use acetonitrile for liquid chromatography.

• Test Solution: Prepare a solution of the Cefprozil substance to be examined at a specified concentration in Solvent A. A typical concentration is 5.0 mg/mL.[1]

• Reference Solutions: The Ph. Eur. monograph specifies the use of several Chemical Reference Substances (CRS), including Cefprozil CRS, Cefprozil for peak identification CRS (containing impurities B, H, and M), and a Cefprozil impurity mixture CRS (containing impurities D and F).[1] These are used for system suitability checks and peak identification. While a specific Ph. Eur. CRS for Impurity L is not listed in the EDQM catalogue, commercially available reference standards for Cefprozil Impurity L should be used for peak identification and quantification where necessary.

2. Chromatographic System:

The following table summarizes the typical HPLC conditions for the analysis of Cefprozil impurities according to the Ph. Eur. monograph.[1]

Parameter	Specification
Column	A stainless steel column (e.g., 150 mm x 4.6 mm) packed with end-capped octadecylsilyl silica gel for chromatography (C18), with a particle size of 5 µm.
Mobile Phase	A gradient elution using a mixture of Solvent A and Acetonitrile (Mobile Phase B).
Gradient Program	A representative gradient might start with a low percentage of acetonitrile, which is gradually increased to elute the more retained impurities.
Flow Rate	Typically 1.0 to 1.5 mL/min.
Column Temperature	Maintained at a constant temperature, for example, 30°C.
Detection	Ultraviolet (UV) spectrophotometry at a wavelength of 280 nm.
Injection Volume	Typically 10 to 20 µL.

3. System Suitability:

Before performing the analysis, the suitability of the chromatographic system must be verified. The Ph. Eur. monograph for Cefprozil specifies resolution requirements between critical peak pairs to ensure adequate separation. For instance, the resolution between the peaks due to impurity F and the (Z)-isomer of cefprozil must be at least 1.4.[1] The peak symmetry for the Cefprozil isomers should also meet the pharmacopoeial requirement, typically between 0.8 and 1.5.[1]

Analytical Workflow Diagram

The following diagram illustrates the general workflow for the analysis of Cefprozil impurities as per the European Pharmacopoeia.

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Deconstructing Cefprozil Synthesis: A Mechanistic Guide to Impurity Origins and Process Control

Abstract

Cefprozil is a broad-spectrum, second-generation cephalosporin antibiotic characterized by its unique propenyl side chain and complex stereochemistry. The commercial synthesis of Cefprozil is fraught with chemoselective challenges, leading to a distinct profile of process-related impurities and degradation products. This whitepaper dissects the mechanistic origins of these impurities—specifically focusing on the formation of ethoxycarbonylcefprozil during mixed anhydride activation and the degradation pathways of the β -lactam core. By understanding the causality behind these reactions, process chemists can implement self-validating protocols to ensure active pharmaceutical ingredient (API) purity complies with ICH Q3A guidelines.

The Molecular Architecture of Cefprozil

Cefprozil exists as a mixture of cis (Z) and trans (E) isomers, typically in a 9:1 ratio, due to the propenyl group at the C3 position of the dihydrothiazine ring 1. The predominant Z-isomer exhibits significantly higher antibacterial activity against Gram-negative organisms 1. The synthesis relies heavily on the condensation of silylated 7-amino-3-(1-propenyl)-4-cephalosporanic acid (7-APRA) with the mixed anhydride of D-p-hydroxyphenylglycine (Dane salt) 2.

Because the Dane salt contains an unprotected phenolic hydroxyl group, the activation step is inherently susceptible to side reactions, necessitating precise catalytic control to prevent the formation of carbonate impurities 3.

Mechanistic Origins of Key Impurities

Process Impurities: The Mixed Anhydride Challenge

During the chemical synthesis of Cefprozil, the Dane salt is activated using ethyl chloroformate in the presence of N-methyl morpholine (NMM) to form a mixed anhydride 3.

The Causality of Impurity 9: Ethyl chloroformate is an aggressive acylating agent. While its primary target is the carboxylate of the Dane salt, the unprotected phenolic -OH group on the same molecule acts as a competing nucleophile. If left unchecked, this leads to the formation of an ethyl carbonate ester. Upon subsequent condensation with 7-APRA, this side reaction yields ethoxycarbonylcefprozil (Impurity 9) , which can contaminate the API at levels of 0.3% to 0.8%—well above the ICH qualification threshold 3.

Figure 1: Workflow of Cefprozil synthesis highlighting the chemoselective divergence leading to Impurity 9.

Isomeric Impurities

The presence of the Cefprozil (E)-isomer is a direct carryover from the starting material, 7-APRA. The U.S. Pharmacopoeia (USP) strictly controls the E-isomer limit in the final API to 8–11% 3. Furthermore, basic conditions during synthesis or storage can trigger double bond migration in the dihydrothiazine ring, converting the active Δ3 -isomer into the microbiologically inactive Δ2 -isomer 1.

Degradation Pathways

Like all β -lactams, Cefprozil is highly susceptible to hydrolytic degradation. The side-chain primary amine can undergo an intramolecular nucleophilic attack on the highly strained β -lactam carbonyl, resulting in ring opening and the subsequent formation of diketopiperazine derivatives .

Figure 2: Primary degradation pathways of Cefprozil under environmental stress.

Quantitative Impurity Profiling

The table below summarizes the critical impurities, their mechanistic origins, and the regulatory thresholds that process chemists must target.

Impurity Classification	Chemical Entity	Mechanistic Origin	Control Strategy	Regulatory Threshold
Process Impurity	Ethoxycarbonylcefprozil (Impurity 9)	Acylation of the unprotected phenolic -OH on the Dane salt by ethyl chloroformate.	Addition of 5 mol% Methanesulfonic Acid (MSA) during mixed anhydride activation.	< 0.15% (ICH Q3A)
Isomeric Impurity	Cefprozil (E)-isomer	Carried over from the 7-APRA starting material.	Controlled via strict specification of the 7-APRA precursor.	8.0% – 11.0% (USP)
Degradation Product	Δ2 -Cefprozil Isomer	Base-catalyzed double bond migration in the dihydrothiazine ring.	Acidic buffering during formulation and sample preparation for HPLC.	< 0.10%
Degradation Product	Diketopiperazine Derivative	Intramolecular nucleophilic attack of the side-chain primary amine on the β -lactam carbonyl.	Moisture control during API isolation and storage; cold-chain handling.	< 0.05%

Self-Validating Experimental Protocols

To achieve high-purity Cefprozil, the synthesis and analytical evaluation must be treated as a self-validating system where each step inherently proves the success of the preceding one.

Protocol 1: Optimized Synthesis of Cefprozil with MSA Control

Objective: Suppress the formation of ethoxycarbonylcefprozil during mixed anhydride activation.

• Activation Preparation: Suspend Dane salt (D-HPG derivative) in dichloromethane. Add N-methyl morpholine (NMM) (2 mol%) and Methanesulfonic Acid (MSA) (5 mol%) 3.

  • Causality: MSA modulates the basicity of the reaction mixture. By protonating highly reactive basic sites, it prevents the unprotected phenolic hydroxyl from executing a nucleophilic attack on the ethyl chloroformate, effectively shutting down the carbonate impurity pathway 4.

• Mixed Anhydride Formation: Cool the suspension to -20°C and slowly add ethyl chloroformate. Low temperatures are critical to prevent the premature decomposition of the mixed anhydride and minimize racemization at the chiral α -carbon.

• Condensation: Introduce silylated 7-APRA into the mixed anhydride solution and allow the condensation to proceed.

• Isolation via DMF Solvate: Quench the reaction and crystallize the intermediate as a Cefprozil DMF solvate 2.

  • Self-Validating Mechanism: The DMF solvate acts as a thermodynamic sink and purification bottleneck. Sample the solvate crystals via HPLC. If the MSA catalysis was successful, Impurity 9 will be ≤ 0.07% 3. If it exceeds 0.1%, it indicates a stoichiometric imbalance or moisture ingress during activation.

• Desolvation: Desolvate the DMF intermediate in water to yield pure Cefprozil monohydrate (77% overall yield) 3.

Protocol 2: Reversed-Phase HPLC for Impurity Quantification

Objective: Accurately quantify process impurities and isomers without inducing artifactual degradation.

• Mobile Phase Preparation: Prepare Solvent A (e.g., Phosphate buffer, pH 4.5) and Solvent B (Acetonitrile).

• Sample Preparation: Dissolve 0.125 g of Cefprozil API in 1 mL of 103 g/L HCl, then dilute to 25.0 mL with Solvent A 5.

  • Self-Validating Mechanism: Cefprozil is highly susceptible to base-catalyzed degradation. If a neutral or basic diluent is used, artifactual Δ2 -isomers and open-ring degradants will form directly in the autosampler vial. The use of an acidic diluent stabilizes the β -lactam core, ensuring that the resulting chromatogram reflects the true API profile rather than sample preparation artifacts 5.

• Chromatographic Run: Inject onto a C18 column (e.g., Vanquish Core HPLC system) and monitor at UV 280 nm.

• System Suitability Check: Inject a reference solution containing Cefprozil Z-isomer, E-isomer, and Impurity B. The resolution ( Rs​ ) between the Z-isomer and adjacent impurities must be >4.0 to validate the run [[5]]().

Conclusion

The synthesis of Cefprozil highlights the delicate balance required in modern pharmaceutical process chemistry. By understanding the nucleophilic vulnerability of the Dane salt's phenol group, chemists can deploy targeted catalytic interventions—like the addition of MSA—to drastically reduce process impurities. Coupled with rigorous, self-validating analytical protocols that protect the fragile β -lactam core during testing, manufacturers can consistently yield Cefprozil that meets the highest safety and efficacy standards.

References

• 6 - ResearchGate

• 2 - Google Patents

• 3 - ACS Publications 4.4 - ACS Publications 5.5 - Thermo Fisher Scientific 6.1 - PTFARM

Sources

• 1. ptfarm.pl [ptfarm.pl]
• 2. CN105063158A - Synthesis method of cefprozil - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Comprehensive Protocol for the Development and Validation of a Stability-Indicating RP-HPLC Method for Cefprozil

Executive Summary & Mechanistic Insights

Cefprozil is a broad-spectrum, second-generation cephalosporin antibiotic that inherently exists as a diastereomeric mixture of cis (Z) and trans (E) isomers (typically in a 9:1 ratio). From a structural perspective, Cefprozil contains a highly reactive β-lactam ring fused to a dihydrothiazine ring.

The causality of its degradation is tied directly to its molecular vulnerabilities:

• Hydrolytic Susceptibility: The β-lactam ring is highly prone to nucleophilic attack, leading to rapid ring-opening (hydrolysis) under both acidic and alkaline conditions.

• Oxidative Vulnerability: The thioether moiety within the dihydrothiazine ring is easily oxidized to form sulfoxides.

Because these degradation pathways generate multiple impurities that can co-elute with the active pharmaceutical ingredient (API), developing a Stability-Indicating Method (SIM) is a strict regulatory requirement for quality control and shelf-life determination. A true SIM must not only quantify the intact Z and E isomers but also baseline-resolve them from all degradation products generated during manufacturing or storage (1)[1].

Chromatographic Conditions & Rationale

To establish a self-validating system, every parameter of the High-Performance Liquid Chromatography (HPLC) method must be selected with a specific mechanistic purpose.

Table 1: Optimized HPLC Parameters and Causality

Parameter	Condition / Specification	Causality / Rationale
Column	C18 (100 x 4.6 mm, 1.8 µm particle size)	The dense octadecyl silane coverage provides the necessary hydrophobic retention to separate the closely eluting Z and E isomers from highly polar degradants.
Mobile Phase A	0.23% Ammonium dihydrogen orthophosphate	Cefprozil contains a carboxylic acid moiety. Maintaining an acidic pH suppresses its ionization, preventing peak tailing and ensuring reproducible retention times.
Mobile Phase B	Methanol : Mobile Phase A (80:20 v/v)	Serves as the organic modifier for gradient elution, providing the necessary elution strength to wash strongly retained impurities from the column.
Flow Rate	0.6 mL/min	Balances column backpressure (critical for sub-2 µm columns) with optimal theoretical plate counts.
Detection	UV at 290 nm (PDA Detector)	The conjugated system of the cephalosporin core exhibits strong absorption here, providing high sensitivity while avoiding mobile phase baseline noise.
Column Temp	25°C	Stabilizes retention times and prevents on-column thermal degradation during the run.

Self-Validating Forced Degradation Protocol

To prove the method is stability-indicating, forced degradation (stress testing) is performed according to ICH Q1A(R2) guidelines. This protocol operates as a self-validating system by utilizing Photodiode Array (PDA) detection. By calculating the Peak Purity Angle versus the Peak Purity Threshold , the system mathematically proves whether any degradant is hiding beneath the API peak (2)[2].

Step-by-Step Stress Methodology

• Stock Solution Preparation: Accurately weigh 10 mg of Cefprozil API and dissolve it in 10 mL of diluent (Mobile Phase A) to achieve a 1 mg/mL stock solution.

• Acidic Stress: Transfer 1 mL of the stock to a 10 mL volumetric flask. Add 1 mL of 0.1 N HCl. Keep at room temperature for 1 hour to induce acid-catalyzed hydrolysis. Critical Step: Add 1 mL of 0.1 N NaOH to neutralize the reaction before bringing it to volume with diluent.

• Alkaline Stress: Transfer 1 mL of the stock to a 10 mL flask. Add 1 mL of 0.1 N NaOH. Keep at room temperature for 1 hour. Critical Step: Add 1 mL of 0.1 N HCl to neutralize the solution before bringing it to volume.

• Oxidative Stress: Transfer 1 mL of the stock to a 10 mL flask. Add 1 mL of 3% H₂O₂. Keep at room temperature for 2 hours to target the thioether sulfur. Bring to volume with diluent.

• Thermal Stress: Expose the solid API to 60°C in a hot air oven for 24 hours. Dissolve and dilute to a final analytical concentration of 100 µg/mL.

• Photolytic Stress: Expose the solid API to UV light (254 nm) for 24 hours. Dissolve and dilute to 100 µg/mL.

Figure 1: Forced degradation workflow for Cefprozil ensuring method specificity.

Table 2: Forced Degradation Profile Summary

Stress Condition	Reagent / Environment	Time / Temp	Typical % Degradation	Peak Purity Angle vs. Threshold
Acidic	0.1 N HCl	1 hour, RT	~10 - 15%	Angle < Threshold (Pass)
Alkaline	0.1 N NaOH	1 hour, RT	~15 - 20%	Angle < Threshold (Pass)
Oxidative	3% H₂O₂	2 hours, RT	~10 - 12%	Angle < Threshold (Pass)
Thermal	Solid API	24 hours, 60°C	< 5%	Angle < Threshold (Pass)
Photolytic	UV Light (254 nm)	24 hours	~5 - 8%	Angle < Threshold (Pass)

Method Validation Protocol (ICH Q2(R1))

Once the method successfully separates all degradants without interference, it must be formally validated to ensure it is suitable for routine quality control testing.

Figure 2: Logical framework of ICH validation for a stability-indicating method.

Step-by-Step Validation Execution

• Specificity: Analyze blank (diluent), placebo (excipients), and forced degradation samples. Ensure no peaks elute at the retention times of the Z and E isomers.

• Linearity: Prepare a minimum of five calibration standards ranging from 20 µg/mL to 100 µg/mL. Plot the peak area against the concentration. The method is considered linear if the correlation coefficient (R²) is >0.999.

• Accuracy (% Recovery): Spike known amounts of Cefprozil API into placebo mixtures at 50%, 100%, and 150% of the target analytical concentration. Extract and analyze in triplicate. This ensures that formulation excipients do not suppress or enhance the API signal.

• Precision: Inject the 100 µg/mL standard six consecutive times on the same day (Intra-day) and across three different days (Inter-day). Calculate the Relative Standard Deviation (RSD).

• Robustness: Deliberately alter the mobile phase flow rate (±0.2 mL/min) and the column temperature (±5°C). Verify that system suitability parameters (resolution between Z and E isomers > 1.5, tailing factor < 2.0) remain unaffected.

Table 3: Method Validation Summary

Validation Parameter	Acceptance Criteria	Observed Result	Conclusion
Specificity	No interference from degradants/placebo	Peak purity confirmed	Specific
Linearity	R² > 0.999 (Range: 20-100 µg/mL)	R² = 0.9998	Linear
Accuracy	Recovery between 98.0% - 102.0%	99.1% - 100.5%	Accurate
Precision	% RSD < 2.0%	0.85%	Precise
LOD / LOQ	Signal-to-noise ratio ≥ 3 (LOD) and ≥ 10 (LOQ)	LOD: 0.014%, LOQ: 0.037%	Highly Sensitive

References

• Development and Validation of RP-HPLC Method for Estimation of Impurities of Cefprozil in its Powder for Oral Suspension Dosage form Using Sub 2-µm Column. Asian Journal of Research in Chemistry. 1

• Application of UV spectrophotometric method to study stress degradation behavior of cefprozil. Chronicles of Young Scientists. 2

Sources

• 1. ajrconline.org [ajrconline.org]
• 2. ddtjournal.net [ddtjournal.net]

Application Note: A Validated Preparative HPLC Protocol for the Isolation of Cefprozil Impurity L

Abstract

This application note provides a comprehensive and detailed protocol for the isolation of Cefprozil Impurity L from bulk drug substance. Cefprozil, a second-generation cephalosporin antibiotic, is subject to stringent purity requirements by global regulatory bodies like the ICH, USP, and EP.[1][2][3] The isolation of specific impurities is critical for their characterization, toxicological evaluation, and use as reference standards in routine quality control. Cefprozil Impurity L, identified as 2-Hydroxyethyl-(2R)-2-amino-2-(4-hydroxyphenyl)acetate[4][5], is a process-related impurity or degradation product that, due to its structural divergence from the parent molecule, requires a tailored separation strategy. This guide details a robust methodology centered on preparative reversed-phase high-performance liquid chromatography (RP-HPLC), followed by fraction pooling, solvent evaporation, and lyophilization to yield the impurity in a solid, high-purity form. The causality behind each step, from mobile phase selection to post-purification processing, is explained to provide researchers with a foundational understanding for adapting and troubleshooting the protocol.

Introduction and Principle of Isolation

The quality of an active pharmaceutical ingredient (API) is fundamentally defined by its purity. Impurities in drug substances can arise from the manufacturing process, degradation of the API, or interactions with excipients.[6] Regulatory guidelines mandate that impurities above a certain threshold (typically 0.10% for identification) be identified, quantified, and controlled.[1][2]

Cefprozil consists of a mixture of two diastereoisomers, (Z)-Cefprozil and (E)-Cefprozil, with the Z-isomer being the primary contributor to its antibacterial activity.[1][7] Cefprozil Impurity L (CAS: 203007-73-2) is structurally distinct from the Cefprozil core, as it lacks the characteristic β-lactam and dihydrothiazine ring system. Instead, it is an ester derivative of the (R)-amino-(4-hydroxyphenyl)acetic acid side chain. This significant difference in chemical structure, particularly its increased polarity and smaller size, is the cornerstone of the isolation strategy.

This protocol leverages preparative reversed-phase HPLC, a powerful technique for purifying compounds from complex mixtures.[8][9] By using a C18 stationary phase, which separates molecules based on their hydrophobicity, we can achieve excellent resolution between the relatively nonpolar Cefprozil isomers and the more polar Impurity L. Impurity L will have a weaker interaction with the stationary phase and thus elute significantly earlier than the main API peaks, facilitating its selective collection.

Materials, Reagents, and Equipment

Equipment

• Preparative HPLC System with Gradient Elution Capability and UV Detector (e.g., Waters 2000 Prep HPLC or equivalent)[8]

• Analytical HPLC System with DAD or UV Detector (e.g., Thermo Scientific Vanquish Core)[1]

• Preparative RP-HPLC Column: C18, 10 µm particle size, 250 x 50 mm (or similar dimensions)

• Analytical RP-HPLC Column: C18, 5 µm particle size, 250 x 4.6 mm

• Rotary Evaporator

• Lyophilizer (Freeze-Dryer)

• Analytical Balance

• pH Meter

• Sonicator

• 0.45 µm Membrane Filters

Reagents and Chemicals

• Cefprozil Bulk Drug Substance (containing a detectable amount of Impurity L)

• Acetonitrile (HPLC Grade)

• Methanol (HPLC Grade)

• Ammonium Phosphate, Monobasic (ACS Grade or higher)

• Orthophosphoric Acid (85%)

• Deionized Water (18.2 MΩ·cm)

Stage 1: Analytical Method for Peak Identification and Profiling

Before attempting large-scale isolation, it is imperative to develop an analytical method to confirm the presence of Impurity L and determine its retention time relative to the Cefprozil isomers and other impurities. This data is crucial for programming the fraction collector in the preparative stage. The method described below is adapted from established pharmacopeial procedures for Cefprozil impurity analysis.[1][10]

Preparation of Solutions

• Mobile Phase A: Prepare an aqueous solution of 11.5 g/L of monobasic ammonium phosphate. If necessary, adjust the pH to 4.4 with dilute phosphoric acid.[11] Filter through a 0.45 µm membrane filter.

• Mobile Phase B: Acetonitrile.

• Sample Solution: Accurately weigh and dissolve approximately 25 mg of Cefprozil bulk material in Mobile Phase A to make 50 mL. Sonicate briefly to ensure complete dissolution.

Chromatographic Conditions

Parameter	Condition
Column	C18, 250 x 4.6 mm, 5 µm
Mobile Phase	Gradient elution (see Table 2)
Flow Rate	1.0 mL/min
Detection Wavelength	280 nm[12]
Injection Volume	20 µL
Column Temperature	30 °C

Table 1: Analytical HPLC Gradient Program

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0	95	5
25	75	25
30	75	25
35	95	5
40	95	5

Rationale and Expected Results

This analytical run will provide a chromatogram showing the impurity profile of the bulk sample. Based on its high polarity, Cefprozil Impurity L is expected to be one of the first peaks to elute from the column, well before the large peaks corresponding to the Cefprozil Z and E isomers. Record the retention time of the target impurity peak for the next stage.

Stage 2: Preparative HPLC Protocol for Isolation

This stage involves scaling up the analytical method to process a larger quantity of material and collect the fraction containing Impurity L.

Sample Preparation for Isolation

To maximize the yield of Impurity L, it is advisable to use a Cefprozil batch known to contain higher levels of this impurity. If such a batch is unavailable, forced degradation can be employed to intentionally generate impurities. Mild acidic hydrolysis (e.g., using 0.1 N HCl at room temperature) can often generate side-chain related impurities.[8][13]

• Procedure: Prepare a concentrated stock solution by dissolving approximately 1-2 grams of Cefprozil bulk material in a minimal amount of Mobile Phase A, then dilute further to a final volume suitable for injection (e.g., 50-100 mL). The final concentration should be as high as possible without causing column overload (as determined by preliminary loading studies). Filter the final solution through a 0.45 µm filter before injection.

Preparative Chromatographic Conditions

The primary adjustments when scaling from analytical to preparative chromatography are the column dimensions, flow rate, and injection volume. The gradient profile is often kept similar in terms of composition over time, but the gradient duration may be adjusted to optimize throughput.

Parameter	Condition
Column	C18, 250 x 50 mm, 10 µm
Mobile Phase	Gradient elution (see Table 3)
Flow Rate	40-60 mL/min (adjust based on column pressure limits)
Detection Wavelength	280 nm
Injection Volume	5-10 mL (or as determined by loading study)
Column Temperature	Ambient

Table 2: Preparative HPLC Gradient Program

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0	95	5
20	80	20
25	80	20
28	95	5
35	95	5

Fraction Collection

Program the fraction collector to begin collecting the eluent just before the anticipated retention time of Impurity L (determined in Stage 1) and stop just after the peak has fully eluted. It is crucial to collect a narrow window to maximize purity. Multiple injections will likely be necessary to obtain a sufficient quantity of the impurity.

Stage 3: Post-Isolation Processing and Final Product

Fraction Pooling and Concentration

Combine the fractions collected from all preparative runs. Confirm the purity of the pooled fraction by injecting a small aliquot into the analytical HPLC system. If the purity is satisfactory (>95%), proceed to the next step.

Use a rotary evaporator to remove the acetonitrile (Mobile Phase B) from the pooled solution. Apply gentle heat (35-40 °C) and vacuum. This step is complete when only the aqueous buffer solution remains.

Desalting (Optional but Recommended)

The remaining aqueous solution contains the non-volatile phosphate buffer, which should be removed. This can be achieved by solid-phase extraction (SPE) with a suitable cartridge or by a secondary preparative HPLC run using a volatile mobile phase (e.g., water/acetonitrile with formic acid).

Lyophilization

Freeze the aqueous solution containing the purified impurity (ideally after desalting) in a suitable flask. Attach the frozen sample to a lyophilizer. The process of freeze-drying will sublimate the water, leaving behind Cefprozil Impurity L as a dry, stable powder. This method avoids the use of high temperatures which could degrade the sample.[8]

Purity Assessment and Characterization

The final isolated solid must be rigorously characterized to confirm its identity and purity.

• Purity Check: Use the analytical HPLC method (Section 3.0) to determine the final purity of the isolated powder.

• Identity Confirmation: Use mass spectrometry (MS) to confirm the molecular weight (Expected [M+H]⁺ ≈ 212.09) and fragmentation pattern.[] Nuclear Magnetic Resonance (NMR) spectroscopy should be used for unambiguous structural elucidation.

Visualization of the Isolation Workflow

The following diagram illustrates the complete workflow for the isolation of Cefprozil Impurity L.

Caption: Workflow for the isolation and purification of Cefprozil Impurity L.

References

• Analysis of Cefprozil and Related Impurities by Reversed-phase Liquid Chromatography with UV Detection. Thermo Fisher Scientific.

• Jelińska, A., Medenecka, B., Zajac, M., & Knajsiak, M. (2008). The stability of cefprozil in oral suspension CEFZIL. Acta Poloniae Pharmaceutica, 65(2), 261–265. [Link]

• Rai, B. P., Tewari, N., Nizar, H., Prasad, M., & Joseph, S. (2014). Commercial Synthesis of Cefprozil: Development and Control of Process Impurity. Organic Process Research & Development, 18(4), 662-664. [Link]

• Reddy, G. O., Kumar, A., & Reddy, A. R. (2012). Isolation and Characterisation of Degradation Impurities in the Cefazolin Sodium Drug Substance. Journal of the Brazilian Chemical Society, 23(1), 162-168. [Link]

• Rai, B. P., Tewari, N., Nizar, H., Prasad, M., & Joseph, S. (2014). Commercial Synthesis of Cefprozil: Development and Control of Process Impurity. ACS Publications. [Link]

• Cefprozil EP Impurities & USP Related Compounds. SynThink. [Link]

• Rai, B. P., et al. (2014). Commercial Synthesis of Cefprozil: Development and Control of Process Impurity. Organic Process Research & Development, 18(4), 662-664. [Link]

• Cefprozil-impurities. Pharmaffiliates. [Link]

• Rashmitha, N., et al. (2010). Identification, Structural Elucidation and Validation of HPLC Method for the Determination of New Impurities in Ceftazidime Drug Substance. International Journal of Chemical Sciences, 8(1), 378-392. [Link]

• Park, S. H., Grosse, S., De Pra, M., & Steiner, F. Analysis of cefprozil and related impurities by reversed-phase liquid chromatography with UV detection. Thermo Fisher Scientific Application Note 73372. [Link]

• Xu, X., et al. (2018). Preparation, Identification, Isolation and Characterization of Impurity in Cefoxitin. Journal of Organic and Pharmaceutical Chemistry, 6(4), 1-6. [Link]

• USP Monographs: Cefprozil. Pharmacopeia.cn. [Link]

• El-Didamony, A. M., & Abo-Elsoad, M. F. (2010). Spectrophotometric Methods for the Determination of Cefprozil in Bulk and Dosage Form. International Journal of Biomedical Science, 6(4), 324–330. [Link]

• Ahmed, M., et al. (2012). Validated RP-HPLC Method for Estimation of Cefprozil in Tablet Dosage Form. International Journal of PharmTech Research, 4(3), 1229-1233. [Link]

• Jelińska, A., et al. (2008). The stability of cefprozil in oral suspension CEFZIL. Acta Poloniae Pharmaceutica-Drug Research, 65(2), 261-265. [Link]

• CEFPROZIL EP IMPURITY L. Allmpus. [Link]

• Gawande, V., & Bothara, K. (2014). Identification, isolation, and characterization of unknown degradation products of cefprozil monohydrate by high-performance thin-layer chromatography. JPC–Journal of Planar Chromatography–Modern TLC, 27(5), 372-376. [Link]

• Cefprozil. USP-NF. (2025). [Link]

• Cefprozil. USP-NF Revision Bulletin. (2013). [Link]

• Cefprozil Impurity 22. PubChem. [Link]

• Cefprozil Impurity 3. PubChem. [Link]

• Tian, Y., et al. (2021). Study on Isomeric Impurities in Cefotiam Hydrochloride. Frontiers in Chemistry, 8, 620023. [Link]

• Cefprozil Monohydrate EP Impurity L. Veeprho. [Link]

• Sokołowska, J., et al. (2022). Study of Degradation Kinetics and Structural Analysis of Related Substances of Ceftobiprole by HPLC with UV and MS/MS Detection. Molecules, 27(15), 4995. [Link]

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. (PDF) Commercial Synthesis of Cefprozil: Development and Control of Process Impurity [academia.edu]
• 3. researchgate.net [researchgate.net]
• 4. allmpus.com [allmpus.com]
• 5. veeprho.com [veeprho.com]
• 6. synthinkchemicals.com [synthinkchemicals.com]
• 7. ptfarm.pl [ptfarm.pl]
• 8. Isolation and Characterisation of Degradation Impurities in the Cefazolin Sodium Drug Substance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tsijournals.com [tsijournals.com]
• 10. scribd.com [scribd.com]
• 11. Cefprozil - Definition, Identification, Assay - USP 2025 [trungtamthuoc.com]
• 12. sphinxsai.com [sphinxsai.com]
• 13. Study of Degradation Kinetics and Structural Analysis of Related Substances of Ceftobiprole by HPLC with UV and MS/MS Detection - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Analytical Method Validation for Cefprozil Impurity L Assay Using Stability-Indicating HPLC-UV

Target Audience: Analytical Chemists, QC/QA Scientists, and Regulatory Affairs Professionals in Pharmaceutical Development.

Mechanistic Context & Analytical Strategy

Cefprozil is a broad-spectrum, second-generation cephalosporin antibiotic. Throughout its synthetic lifecycle and shelf-life, it is susceptible to degradation, leading to the formation of various related substances. Among these, Cefprozil Impurity L —chemically identified as (CAS No: 203007-73-2)[1]—is a critical process-related impurity and degradant[2]. Because Impurity L is an esterified derivative of the side chain, it possesses distinct polarity and ionization characteristics compared to the parent Cefprozil molecule.

To ensure patient safety and regulatory compliance, the quantification of Impurity L must be rigorously validated. As a Senior Application Scientist, the experimental design for this assay is rooted in chemical causality rather than arbitrary selection:

• Stationary Phase Selection (C18): A high-purity, end-capped C18 silica column (250 mm × 4.6 mm, 5 µm) is selected to prevent secondary interactions (silanol effects) with the primary amine and phenolic hydroxyl groups of Impurity L[3]. This ensures sharp, symmetrical peak shapes.

• Mobile Phase & pH Control: A gradient elution utilizing 0.1% Trifluoroacetic acid (TFA) in water (Mobile Phase A) and Acetonitrile (Mobile Phase B) is employed. TFA acts as a volatile ion-pairing agent, protonating the primary amine of Impurity L (pKa ~9.0). This increases its hydrophobic retention, successfully resolving it from the early-eluting polar void volume and the main Cefprozil diastereomers[3].

• Wavelength Selection (225 nm): The substituted phenolic ring of Impurity L exhibits strong π→π∗ transitions at 225 nm, offering the maximum Signal-to-Noise (S/N) ratio required for trace-level Limit of Quantitation (LOQ)[3].

Self-Validating Experimental Protocol

A robust analytical protocol must be a self-validating system. By embedding System Suitability Testing (SST) and bracketing standards directly into the workflow, the method continuously verifies its own performance before any sample data is reported.

Chromatographic Conditions

• Column: End-capped C18, 250 mm × 4.6 mm, 5 µm.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C (Reduces mobile phase viscosity and improves mass transfer).

• Injection Volume: 10 µL.

• Detection: UV at 225 nm.

• Gradient Program:

  • 0-5 min: 5% B

  • 5-20 min: 5% → 40% B

  • 20-25 min: 40% → 80% B

  • 25-30 min: 5% B (Re-equilibration)

Standard and Sample Preparation

• Diluent Preparation: Mix Water and Acetonitrile in an 80:20 (v/v) ratio.

• Standard Solution (SST): Accurately weigh Cefprozil API and [4]. Dissolve in diluent to achieve a final concentration of 1000 µg/mL Cefprozil and 5.0 µg/mL Impurity L (0.5% specification limit).

• Sample Solution: Weigh the equivalent of 50 mg of Cefprozil sample into a 50 mL volumetric flask. Add 30 mL of diluent, sonicate for 10 minutes at 25°C to ensure complete dissolution, and make up to volume (1000 µg/mL).

• Filtration: Filter all solutions through a 0.22 µm PTFE syringe filter. Causality: PTFE is chemically inert to the diluent and prevents particulate matter from clogging the 5 µm column frits, ensuring pressure stability.

Figure 1: Self-validating sample preparation and HPLC analysis pathway.

Method Validation Framework

The validation strategy is strictly governed by the[5], which mandate the comprehensive evaluation of specificity, linearity, accuracy, precision, and robustness for impurity assays[6].

Figure 2: Parallel validation workflow according to ICH Q2(R2) guidelines.

Specificity and Forced Degradation

Specificity ensures the method can accurately measure Impurity L without interference from the parent drug, excipients, or other degradants[7]. Cefprozil samples are subjected to forced degradation (0.1N HCl, 0.1N NaOH, 3% H2​O2​ , thermal at 60°C, and photolysis)[3]. Peak purity of Impurity L is verified using a Photodiode Array (PDA) detector, ensuring the purity angle is less than the purity threshold.

System Suitability Testing (SST)

Before executing validation parameters, the system must pass predefined SST criteria.

Table 1: System Suitability Criteria

Parameter	Acceptance Criteria	Scientific Rationale
Resolution (Cefprozil & Imp L)	≥ 2.0	Ensures baseline separation for accurate integration.
Tailing Factor (Imp L)	≤ 1.5	Indicates optimal secondary interaction suppression.
%RSD of Peak Area (n=6)	≤ 2.0%	Verifies autosampler precision and system stability.
S/N Ratio (LOQ level)	≥ 10	Confirms detector sensitivity is adequate for trace analysis.

Linearity, LOD, and LOQ

Linearity is established from the LOQ to 150% of the specification limit (0.5% of 1000 µg/mL API = 5.0 µg/mL). The Limit of Detection (LOD) and Limit of Quantitation (LOQ) are determined based on Signal-to-Noise ratios of 3:1 and 10:1, respectively[8].

Table 2: Linearity and Range Data for Impurity L

Level (% of Spec)	Concentration (µg/mL)	Mean Peak Area	%RSD (n=3)	S/N Ratio
LOQ (10%)	0.50	12,450	1.8%	12
50%	2.50	62,300	0.8%	> 50
100% (Target)	5.00	125,100	0.5%	> 100
120%	6.00	150,250	0.4%	> 100
150%	7.50	187,600	0.6%	> 100

Statistical Output: Correlation Coefficient ( R2 ) = 0.9998; y-intercept bias ≤ 2.0% of 100% response.

Accuracy (Recovery) and Precision

Accuracy is assessed by spiking known amounts of Impurity L into the Cefprozil sample matrix at 50%, 100%, and 150% levels[7]. Precision is evaluated via Repeatability (Method Precision, n=6 at 100% level) and Intermediate Precision (different analyst, different day, different column lot)[8].

Table 3: Accuracy (Spike Recovery) Data

Spike Level	Amount Added (µg/mL)	Amount Recovered (µg/mL)	% Recovery	%RSD (n=3)
50%	2.50	2.47	98.8%	1.2%
100%	5.00	5.04	100.8%	0.7%
150%	7.50	7.46	99.5%	0.9%

Acceptance Criteria: Recovery between 90.0% - 110.0% for impurity assays.

Robustness

Robustness evaluates the reliability of the method under deliberate, minor variations in method parameters (e.g., Column temperature ± 2°C, Flow rate ± 0.1 mL/min, Mobile phase pH ± 0.1 units)[7]. In all perturbed conditions, the resolution between Cefprozil and Impurity L must remain ≥ 2.0, proving the method is suitable for routine QC environments.

References

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency (EMA) / International Council for Harmonisation. Available at:[Link]

• Stability-Indicating RP-HPLC Methods for Cephalosporins. Science.gov Database. Available at:[Link]

Sources

• 1. 203007-73-2 | CAS数据库 [m.chemicalbook.com]
• 2. Cefprozil Monohydrate-PI PI Biotech Inc [pipitech.com]
• 3. stability-indicating rp-hplc method: Topics by Science.gov [science.gov]
• 4. clearsynth.com [clearsynth.com]
• 5. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. database.ich.org [database.ich.org]
• 7. m.youtube.com [m.youtube.com]
• 8. ema.europa.eu [ema.europa.eu]

Application Note: Spectroscopic Elucidation (NMR, IR, MS) of Cefprozil Impurity L

Introduction & Chemical Context

Cefprozil is a second-generation cephalosporin antibiotic. During its synthesis, formulation, or forced degradation, various structurally related analogs and process impurities are formed[1]. Cefprozil Impurity L (European Pharmacopoeia designation) is a critical related substance that must be rigorously monitored to ensure active pharmaceutical ingredient (API) safety and efficacy[1].

Chemically, Impurity L is identified as 2-hydroxyethyl (R)-2-amino-2-(4-hydroxyphenyl)acetate [2]. Mechanistically, this impurity arises from the esterification of the D-p-hydroxyphenylglycine side chain of cefprozil with ethylene glycol, which can act as a potential residual solvent or synthetic intermediate in specific manufacturing routes[3].

Table 1: Chemical Identity of Cefprozil Impurity L

Parameter	Description
Chemical Name	2-hydroxyethyl (R)-2-amino-2-(4-hydroxyphenyl)acetate[2]
Pharmacopeial Name	Cefprozil Impurity L (EP)[1]
CAS Number	203007-73-2[3]
Molecular Formula	C10H13NO4[2]
Molecular Weight	211.217 g/mol [2]
Exact Mass	211.08446 Da[2]

Analytical Workflow & Strategy

To unequivocally confirm the structure of Cefprozil Impurity L, a multi-modal spectroscopic approach is required. Mass spectrometry provides the molecular weight and fragmentation backbone, NMR elucidates the precise atomic connectivity (specifically confirming the ester linkage), and FT-IR validates the presence of orthogonal functional groups.

Workflow for the comprehensive spectroscopic elucidation of Cefprozil Impurity L.

High-Resolution Mass Spectrometry (LC-HRMS/MS)

Causality & Rationale: The primary aliphatic amine in Impurity L is highly basic, making Positive Electrospray Ionization (ESI+) the optimal choice for generating a strong signal. High-resolution MS is necessary to differentiate the exact mass of the ethylene glycol ester from isobaric interferences that might co-elute during impurity profiling.

Self-Validating LC-MS/MS Protocol

• System Suitability (Validation): Inject a blank (0.1% Formic Acid in Water/Acetonitrile) followed by a standard amino acid mix to verify mass accuracy (< 5 ppm error) and column retention. The absence of carryover in the blank validates the system's cleanliness.

• Sample Preparation: Dissolve 1 mg of Cefprozil Impurity L reference standard[3] in 1.0 mL of LC-MS grade Water:Acetonitrile (50:50, v/v) containing 0.1% Formic acid. Dilute to a working concentration of 10 µg/mL.

• Chromatography: Use a C18 column (e.g., 2.1 x 100 mm, 1.7 µm). Mobile Phase A: 0.1% FA in Water. Mobile Phase B: 0.1% FA in Acetonitrile. Run a gradient from 5% B to 95% B over 10 minutes.

• MS Parameters: ESI+ mode. Capillary voltage: 3.0 kV. Desolvation temperature: 350°C.

• MS/MS Fragmentation: Apply Collision-Induced Dissociation (CID) at normalized collision energies (NCE) of 15, 30, and 45 eV to generate a comprehensive fragmentation map.

Table 2: Expected LC-MS/MS Fragmentation Data

Precursor / Fragment	m/z (Expected)	Structural Assignment
[M+H]+	212.0917	Protonated molecular ion
Fragment 1	150.0550	Loss of ethylene glycol (-62 Da);[p-hydroxyphenylglycyl]+ cation
Fragment 2	133.0284	Subsequent loss of NH3 (-17 Da) from Fragment 1
Fragment 3	105.0335	Loss of CO (-28 Da) from Fragment 2 (tropylium/phenolic derivative)

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality & Rationale: While MS confirms the molecular weight, NMR is critical for proving the regiochemistry of the esterification. DMSO- d6​ is specifically selected as the solvent because it lacks exchangeable protons. This allows the visualization of the phenolic -OH, amine -NH2, and aliphatic -OH signals, which would otherwise undergo rapid deuterium exchange and disappear if D2O or CD3OD were used.

Self-Validating 1H and 13C NMR Protocol

• System Calibration (Validation): Run a standard sample of 1% Tetramethylsilane (TMS) in DMSO- d6​ to lock the magnetic field, shim the probe for optimal homogeneity, and calibrate the 0.00 ppm reference.

• Sample Preparation: Dissolve 15 mg of the impurity in 0.6 mL of anhydrous DMSO- d6​ (100 atom % D). Transfer to a 5 mm precision NMR tube.

• Acquisition (1H NMR): Utilize a 400 MHz or 600 MHz spectrometer. Acquire 16-32 scans with a relaxation delay (D1) of 2.0 s to ensure quantitative integration of the protons.

• Acquisition (13C NMR): Utilize a 100 MHz or 150 MHz spectrometer. Acquire 1024 scans with complete proton decoupling (WALTZ-16).

• 2D NMR (Optional but recommended): Acquire COSY and HMBC to definitively link the ethylene glycol protons to the carbonyl carbon of the phenylglycine moiety.

Table 3: Predicted 1H NMR Assignments (DMSO- d6​ , 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~9.50	Singlet (broad)	1H	Phenolic -OH (exchangeable)
~7.15	Doublet (J = 8.5 Hz)	2H	Aromatic protons (ortho to alkyl chain)
~6.70	Doublet (J = 8.5 Hz)	2H	Aromatic protons (ortho to phenol -OH)
~4.80	Singlet (broad)	1H	Aliphatic -OH on ethylene glycol (exchangeable)
~4.35	Singlet	1H	Chiral α-CH (amino acid backbone)
~4.05 - 4.15	Multiplet	2H	-O-CH2- (ester linkage of ethylene glycol)
~3.55 - 3.65	Multiplet	2H	-CH2-OH (terminal ethylene glycol)
~2.50	Singlet (broad)	2H	Amine -NH2 (exchangeable)

Fourier-Transform Infrared (FT-IR) Spectroscopy

Causality & Rationale: While MS and NMR provide structural connectivity, FT-IR rapidly confirms the presence of the ester carbonyl, which is distinct from the amide carbonyl found in the parent Cefprozil API. Attenuated Total Reflectance (ATR) is used to avoid the moisture interference and sample degradation often associated with traditional KBr pellet pressing.

Self-Validating ATR-FTIR Protocol

• Background Validation (Validation): Clean the diamond/ZnSe ATR crystal with isopropanol. Collect a background spectrum (ambient air) to subtract atmospheric CO2 and water vapor. Ensure baseline noise is < 0.01% transmittance before proceeding.

• Sample Application: Place 2-3 mg of solid Cefprozil Impurity L directly onto the ATR crystal.

• Compression: Apply consistent pressure using the ATR anvil to ensure intimate contact between the crystal and the solid lattice.

• Acquisition: Scan from 4000 cm⁻¹ to 600 cm⁻¹ at a resolution of 4 cm⁻¹. Average 32 scans to maximize the signal-to-noise ratio.

Table 4: Key FT-IR Vibrational Bands

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode
3200 - 3400 (broad)	O-H and N-H	Phenolic/Aliphatic O-H stretch & primary N-H stretch
~1735 (strong)	C=O (Ester)	Ester carbonyl stretch (distinguishes from amide)
~1610, 1515	C=C (Aromatic)	Aromatic ring breathing
~1220	C-O	Ester C-O-C asymmetric stretch

Data Synthesis & Conclusion

The structural elucidation of Cefprozil Impurity L relies on the convergence of these three techniques. The exact mass of 212.0917 [M+H]+ and the 150 m/z fragment in LC-MS confirm the addition of an ethylene glycol unit to the p-hydroxyphenylglycine core[2]. The 1H NMR precisely locates this addition at the carboxylate group via the downfield shift of the -O-CH2- protons (~4.10 ppm), while FT-IR provides the orthogonal confirmation of the ester carbonyl at 1735 cm⁻¹. Together, this self-validating protocol ensures absolute confidence in the impurity profiling of Cefprozil batches.

Sources

• 1. synthinkchemicals.com [synthinkchemicals.com]
• 2. Cefprozil Monohydrate-PI PI Biotech Inc [pipitech.com]
• 3. clearsynth.com [clearsynth.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting &amp; Enhancing Detection Sensitivity for Cefprozil Impurity L

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals tasked with the detection and quantitation of Cefprozil Impurity L (CAS: 203007-73-2, Formula: C10H13NO4, MW: 211.21).

Impurity L is a highly polar related substance of the second-generation cephalosporin, Cefprozil. Due to its low molecular weight and high polarity, it presents severe chromatographic and ionization challenges. This guide provides field-proven, self-validating methodologies to overcome these barriers.

Part 1: Troubleshooting Guide & FAQs

Q1: Why does Impurity L co-elute with the void volume, and how can I improve its retention?

The Causality: Impurity L lacks the large hydrophobic bulk of the parent cephalosporin core. When using standard C18 columns with the highly aqueous mobile phases required for Cefprozil analysis (<5% organic), the hydrophobic alkyl chains of the stationary phase fold inward to minimize contact with water. This phenomenon, known as phase collapse or dewetting, leads to a complete loss of retention for highly polar analytes [1].

The Solution: Transition to a polar-embedded or aqueous-compatible C18 column (e.g., AQ-C18). These columns incorporate a polar functional group (such as an amide linkage) near the silica surface. This group hydrogen-bonds with the aqueous mobile phase, keeping the stationary phase hydrated and extended, thereby providing consistent, reproducible retention for Impurity L [1].

Q2: My LC-MS/MS sensitivity for Impurity L is extremely low despite good UV absorbance. What is causing this?

The Causality: Standard for Cefprozil utilize non-volatile buffers like monobasic ammonium phosphate [3]. When introduced into an electrospray ionization (ESI) source, these salts precipitate, causing severe ion suppression and source contamination. Furthermore, the high concentration of the co-eluting Cefprozil Active Pharmaceutical Ingredient (API) monopolizes the charge droplets in the ESI source, effectively quenching the signal of trace-level Impurity L [2].

The Solution: Replace phosphate buffers with volatile alternatives (e.g., ammonium formate). To eliminate API-induced ion suppression, implement a "fuzzy chromatographic separation" using a 2D-microscale carbon fiber (2DμCFs) fractionation system prior to MS injection. This physically separates the bulk API from the impurities based on polarity, drastically reducing competition for ionization [2].

Part 2: Step-by-Step Methodology & Self-Validating Protocol

To achieve sub-ppm sensitivity, follow this High-Sensitivity LC-MS/MS Workflow . This protocol is designed as a self-validating system to ensure data integrity at every step.

Step 1: Matrix Depletion via 2DμCFs Fractionation

• Sample Preparation: Dissolve the Cefprozil sample in a neutral aqueous diluent to a concentration of 1.0 mg/mL.

• Loading: Load 100 µL of the sample onto the 2D-microscale carbon fiber (2DμCFs) cartridge.

• Fractionation:

  • Elution 1 (High-Polarity): Wash with 1.5 mL of 100% Water. Discard this fraction , as it contains the bulk Cefprozil API and inorganic salts.

  • Elution 2 (Medium/Weak-Polarity): Elute with 1.5 mL of 50% Methanol/Water. Collect this fraction , as it is highly enriched with Impurity L.

Step 2: Chromatographic Separation

• Column: AQ-C18 (150 mm × 2.1 mm, 1.9 µm particle size).

• Mobile Phase A: 10 mM Ammonium Formate in Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: Start at 2% B, hold for 2 minutes to focus Impurity L, then ramp to 40% B over 8 minutes.

Step 3: ESI+ QTOF-HRMS Detection

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Parameters: Set capillary voltage to 3.5 kV. Maintain a low collision energy (CE 15-20 eV) to prevent complete fragmentation of Impurity L's delicate hydroxyethyl ester side chain.

• Target Mass: Monitor the protonated precursor ion [M+H]+ at m/z 212.2.

Step 4: System Suitability & Self-Validation (Critical)

A protocol is only as reliable as its internal controls. Before analyzing unknown samples, validate the system:

• System Suitability Test (SST): Inject a 10 ng/mL analytical standard of Impurity L[4]. The system is valid only if the signal-to-noise (S/N) ratio is ≥ 10, and the peak asymmetry factor ( As​ ) is between 0.8 and 1.5.

• Matrix Spike (Recovery Check): Spike a known concentration of Impurity L into the raw Cefprozil sample prior to 2DμCFs fractionation. A recovery yield of 85%–115% mathematically validates that the fractionation step is successfully removing the API without causing analyte loss.

Part 3: Quantitative Data Presentation

The table below summarizes the performance metrics of the traditional pharmacopeial method versus the optimized matrix-depletion LC-MS/MS approach.

Parameter	Standard USP HPLC-UV	Optimized 2DμCFs-LC-MS/MS
Column Chemistry	Standard C18 (L1)	AQ-C18 (Polar-embedded)
Buffer System	Ammonium Phosphate (Non-volatile)	Ammonium Formate (Volatile)
Detection Modality	UV Absorbance at 280 nm	ESI+ QTOF-HRMS
API Ion Suppression	N/A (UV is unaffected)	< 15% (Due to matrix depletion)
Limit of Detection (LOD)	~0.05% (500 ng/mL)	~0.001% (10 ng/mL)
Total Analysis Time	> 45 minutes	15 minutes

Part 4: Workflow Visualization

Figure 1: 2D-Microfiber fractionation and LC-MS workflow to mitigate ion suppression.

References

• Title: Eco-friendly high-throughput screening of cephalosporins impurities: Utilizing 2D-carbon microfiber fractionation system combined with quadrupole time of flight high-resolution mass spectrometer [2] Source: PubMed Central (PMC) - National Institutes of Health URL: [Link]

• Title: Cefprozil Monograph and Organic Impurities [3] Source: USP-NF (United States Pharmacopeia) URL: [Link]

Technical Support Center: Column Selection &amp; Troubleshooting for Cefprozil Isomers and Impurities

Welcome to the Advanced Technical Support Center for Cefprozil chromatographic analysis. Cefprozil is a second-generation cephalosporin antibiotic that naturally exists as a diastereomeric mixture of Z (cis) and E (trans) isomers in an approximate 9:1 ratio. Because the Z-isomer is primarily responsible for the drug's antimicrobial activity against Gram-negative bacteria, regulatory agencies strictly mandate the baseline separation of these isomers from each other and from structurally similar process impurities (such as Impurity F and Cefadroxil).

This guide is engineered for researchers and QA/QC scientists. It bypasses basic chromatography tutorials to focus directly on the mechanistic causality of column selection, self-validating experimental protocols, and advanced troubleshooting.

Core Principles of Cefprozil Separation: Causality & Column Chemistry

The separation of Cefprozil isomers and their impurities is notoriously difficult due to the molecule's polar functional groups (amino and carboxylic acid moieties) and the subtle steric differences between the Z and E propenyl side chains.

The "Phase Collapse" Dilemma in Pharmacopeial Methods

Standard 1[1] require highly aqueous mobile phases (often <10% organic modifier) to retain these polar analytes.

• The Causality: In highly aqueous environments, the hydrophobic alkyl chains of a standard C18 column minimize their exposure to water by matting down against the silica surface—a phenomenon known as phase collapse or dewetting. This expels water from the pores, drastically reducing the effective surface area and leading to a sudden loss of retention time and Z/E isomer resolution (Rs < 2.5).

• The Solution: To maintain the hydration layer, you must use an AQ-type (polar-embedded or polar-endcapped) C18 column . For example, the 2[2] incorporates a polar functional group near the silica surface, preventing chain collapse and providing the dipole-dipole interactions necessary to separate the Z-isomer from Impurity F with an Rs > 4.25.

LC-MS Compatibility & Alternative Selectivity

When transitioning from UV-based QA/QC to LC-MS for pharmacokinetic (PK) studies, the non-volatile phosphate buffers used in USP/EP methods must be replaced with volatile alternatives (e.g., formic acid).

• The Causality: Removing the phosphate buffer alters the ionic strength and the ionization state of Cefprozil's carboxylic acid group, destroying the separation on standard C18 phases.

• The Solution: You must alter the stationary phase chemistry. Using a Phenyl Hydride column introduces π−π interactions that recognize the double bonds in the propenyl side chains, successfully resolving the Z/E isomers in LC-MS conditions[3]. Alternatively, a core-shell C18 column (e.g., HALO C18) reduces the longitudinal diffusion path, sharpening the peaks enough to maintain resolution even with volatile buffers[4].

Decision matrix for selecting Cefprozil HPLC columns based on analytical workflow.

Self-Validating Experimental Methodologies

Protocol A: EP/USP Compliant Impurity Profiling (UV Detection)

This protocol is designed to separate Cefprozil Z/E isomers and quantify related impurities (specifically Impurity F) using a polar-endcapped column[2].

Reagents & Materials:

• Column: Thermo Scientific Hypersil GOLD aQ (4.6 × 250 mm, 5 µm)

• Mobile Phase A: 11.5 g/L monobasic ammonium phosphate in water (Adjust to pH 4.4 ± 0.05 with phosphoric acid).

• Mobile Phase B: Acetonitrile.

Step-by-Step Workflow:

• System Preparation: Purge the HPLC system with Mobile Phase A and B. Ensure the column oven is stabilized at 25°C.

• Gradient Elution Setup: Program the gradient to start at highly aqueous conditions to retain the polar analytes, gradually increasing organic modifier to elute strongly bound impurities.

• Sample Preparation: Prepare the System Suitability Solution containing 0.125 mg/mL each of USP Cefprozil (Z)-Isomer RS and USP Cefprozil (E)-Isomer RS in water. Use within 6 hours to prevent degradation.

• Injection & Detection: Inject 10 µL. Monitor UV absorbance at 280 nm.

• Self-Validation Checkpoint: Evaluate the chromatogram. The relative retention times for the Z-isomer and E-isomer must be approximately 0.7 and 1.0, respectively. Calculate the resolution (Rs). If Rs < 2.5 between the Z and E isomers, or if the tailing factor is > 1.1, the system is invalid. Do not proceed to sample analysis; initiate the troubleshooting workflow.

Protocol B: LC-MS Compatible Pharmacokinetic Profiling

This protocol utilizes a Phenyl Hydride column to achieve separation using MS-friendly volatile buffers[3].

Reagents & Materials:

• Column: Cogent Phenyl Hydride (4.6 x 75 mm, 4 µm, 100Å)

• Mobile Phase A: DI Water / 0.1% Formic Acid

• Mobile Phase B: Acetonitrile / 0.1% Formic Acid

Step-by-Step Workflow:

• System Preparation: Set the column temperature to 45°C. This elevated temperature reduces mobile phase viscosity and improves mass transfer kinetics.

• Isocratic/Gradient Setup: Run a fast gradient: 0 min (5% B), 6 min (20% B), 7 min (5% B) at a flow rate of 1.0 mL/min.

• Sample Extraction: Extract plasma samples using methanol-3% formic acid in ethyl acetate for protein precipitation, dry under nitrogen, and reconstitute in the mobile phase.

• Self-Validation Checkpoint: Inject a standard mix. The calculated efficiency must exceed 2,500 theoretical plates. If the Z/E isomer resolution drops below 2.5, verify that the column temperature has not fluctuated, as π−π interactions are highly temperature-dependent.

Troubleshooting FAQs

Q: My Z/E isomer resolution was fine yesterday, but today they are co-eluting (Rs < 2.0). What is the mechanistic cause? A: If you are using a standard C18 column, you are likely experiencing phase collapse due to the highly aqueous mobile phase. The hydrophobic chains have folded down. Action: Flush the column with 100% Acetonitrile for 30 minutes to re-wet and extend the alkyl chains, then re-equilibrate. To permanently fix this, switch to a polar-endcapped column (e.g., Hypersil GOLD aQ).

Q: I am observing a baseline drift and high background noise when transferring the USP method to my LC-MS. How do I fix this? A: The USP method uses monobasic ammonium phosphate. Phosphate is non-volatile; it precipitates in the MS source, causing severe ion suppression and background noise. Action: You must switch to Protocol B. Replace the phosphate buffer with 0.1% Formic Acid or 5 mM Ammonium Formate[4]. You will also need to change your column to a Phenyl Hydride or Core-Shell C18 to maintain isomer resolution under these new ionic conditions.

Q: Impurity F is co-eluting with the Cefprozil Z-isomer. Adjusting the gradient isn't helping. Why? A: Impurity F and the Z-isomer have nearly identical hydrophobic profiles. Standard hydrophobic interactions (C18) cannot distinguish them. Action: You need a column that offers high steric selectivity. Ensure your mobile phase pH is strictly locked at 4.4 ± 0.05. A deviation of even 0.1 pH units alters the ionization state of the carboxylic acid, destroying the subtle steric separation.

Troubleshooting workflow for resolving poor Cefprozil Z/E isomer resolution.

Quantitative Data Summaries

Table 1: Column Selection Matrix for Cefprozil Analysis

Analytical Goal	Recommended Column Chemistry	Buffer Compatibility	Primary Interaction Mechanism	Expected Run Time
Pharmacopeial QA/QC	Polar-Endcapped C18 (Hypersil GOLD aQ)	Phosphate (pH 4.4)	Hydrophobic + Dipole-Dipole	~15-20 min
LC-MS / PK Studies	Phenyl Hydride (Cogent)	Formic Acid (Volatile)	π−π Hydrophobic	~8-10 min
LC-MS / PK Studies	Core-Shell C18 (HALO C18)	Ammonium Formate	Hydrophobic (Short Diffusion)	~4-6 min
High-Throughput Assay	Monolithic Silica RP-18e	Water/Acetonitrile	High-Porosity Hydrophobic	< 5 min

Table 2: USP System Suitability & Impurity Criteria[1]

Analyte / Parameter	Relative Retention Time (RRT)	Acceptance Criteria
Cefprozil (Z)-isomer	~0.7	Tailing factor: 0.9–1.1
Cefprozil (E)-isomer	~1.0	Resolution (Rs) from Z-isomer: ≥ 2.5
Amoxicillin related compound I	0.17	NMT 0.15%
Cefadroxil	0.62	NMT 1.0%
Cefprozil related compound D (Z)	0.57	NMT 0.30%

References

• Analysis of Cefprozil and Related Impurities by Reversed-phase Liquid Chromatography with UV Detection Source: Thermo Fisher Scientific URL:2

• LC‑MS Compatible HPLC Separation of Cefprozil E/Z Isomers Using Phenyl Hydride Column Source: MICROSOLV URL:3

• Cefprozil - USP-NF Source: United States Pharmacopeia (USP) URL:1

• Population Pharmacokinetics of Cis-, Trans-, and Total Cefprozil in Healthy Male Koreans Source: MDPI URL:4

Sources

• 1. uspnf.com [uspnf.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. LC‑MS Compatible HPLC Separation of Cefprozil E/Z Isomers Using Phenyl Hydride Column | MICROSOLV [mtc-usa.com]
• 4. mdpi.com [mdpi.com]

Cefprozil Chromatography Support Center: Troubleshooting Resolution of Polar Impurities

Welcome to the Technical Support Center for Cefprozil chromatographic analysis. Cefprozil is a second-generation, broad-spectrum cephalosporin antibiotic that exists as a 90:10 mixture of Z- (cis) and E- (trans) diastereomers. Profiling its related substances presents a unique chromatographic challenge: analysts must simultaneously resolve highly polar degradation products (e.g., 7-APCA, Impurity A) and closely eluting process impurities (e.g., Impurity F) from the main active pharmaceutical ingredient (API) without causing on-column degradation.

This guide provides researchers and drug development professionals with field-proven methodologies, mechanistic troubleshooting, and self-validating protocols to ensure robust impurity resolution.

Mechanistic Workflow: Impurity Resolution Strategy

The separation of Cefprozil from its polar impurities requires a carefully orchestrated balance of stationary phase chemistry and mobile phase pH. The workflow below illustrates the critical path for method development, highlighting the logical progression from sample stabilization to final resolution.

Chromatographic workflow for resolving Cefprozil and its polar impurities.

Step-by-Step Methodology: Validated Protocol for Impurity Separation

To achieve baseline separation of Cefprozil Z/E isomers and its polar impurities (compliant with European Pharmacopoeia and ICH Q3A guidelines), follow this self-validating protocol. This method utilizes an aqueous-compatible (AQ) stationary phase to prevent phase collapse during the highly aqueous initial gradient[1].

Step 1: Mobile Phase Preparation

• Mobile Phase A (Buffer): Prepare a 0.1 M aqueous ammonium phosphate solution. Adjust the pH to 4.0 ± 0.1 using dilute phosphoric acid.

  • Causality: The acidic pH ensures that the carboxylic acid moieties on the cephalosporin core and its polar impurities remain protonated. This suppresses their ionization, increasing their relative hydrophobicity and preventing peak tailing caused by secondary interactions with residual column silanols.

• Mobile Phase B (Organic): 100% LC-MS grade Acetonitrile.

Step 2: Self-Validating Sample Preparation

• Dissolution: Accurately weigh 5 mg of Cefprozil API (or equivalent formulation powder). Dissolve first in 0.05 mL of 103 g/L HCl solution.

  • Causality: Cefprozil is highly susceptible to alkaline degradation and thermolysis[2]. The localized low pH during initial dissolution stabilizes the β-lactam ring against hydrolysis.

• Dilution: Immediately dilute the dissolved sample to 50 mL using Mobile Phase A.

  • Self-Validation Check: By diluting the sample in the exact starting mobile phase, you eliminate solvent-mismatch effects (which cause peak splitting for early-eluting polar impurities). If the void volume peak shows distortion, the sample diluent was not properly matched to the mobile phase.

Step 3: Chromatographic Execution

• Column: Install a polar-endcapped C18 column (e.g., Hypersil GOLD aQ, 250 mm × 4.6 mm, 5 µm)[1].

• Flow Rate: 1.0 mL/min.

• Gradient Program:

  • 0.0 - 5.0 min: 98% A / 2% B (Isocratic hold to retain highly polar Impurity A).

  • 5.0 - 20.0 min: Linear ramp to 50% A / 50% B.

• Detection: UV absorbance at 280 nm (or 290 nm for specific impurity tracking)[3],[4].

Quantitative Data: Retention and Resolution Metrics

The table below summarizes the expected chromatographic behavior of Cefprozil and its key impurities when utilizing the optimized AQ-C18 methodology. Data is benchmarked against standard Ph. Eur. system suitability criteria[1].

Analyte	Relative Retention Time (RRT)	Resolution (Rs)	Asymmetry (USP)	Causality of Retention Behavior
Impurity A (2-Amino-2-(p-hydroxyphenyl)acetic acid)	0.54	N/A	1.08	Highly polar; requires a >95% aqueous isocratic hold to prevent elution in the void volume.
Impurity B (Cefprozil diketopiperazine)	0.67	> 3.0	0.98	Intermediate polarity; separates efficiently during the early stages of the gradient ramp.
Impurity F	0.90	4.25	1.01	Structurally analogous to the Z-isomer; resolved strictly via the polar endcapping of the AQ stationary phase.
Cefprozil Z-isomer	1.00	-	1.00	Main active pharmaceutical ingredient (API); serves as the reference peak.
Cefprozil E-isomer	1.31	> 5.0	0.99	Trans-isomer; higher steric hydrophobicity delays elution compared to the cis-isomer.

Troubleshooting Guide (Q&A)

Q1: We are observing poor retention and peak shape for Impurity A; it elutes almost immediately in the void volume. How can we fix this? A1: Causality: Impurity A is a highly polar amino acid derivative. Standard C18 columns undergo "phase collapse" (dewetting) when exposed to the 100% aqueous mobile phases required to retain it, causing the alkyl chains to fold flat against the silica surface and eliminating retention capacity. Solution: Switch to an "AQ" (aqueous-compatible) column that features polar-embedded groups or hydrophilic endcapping. Ensure your gradient starts with an isocratic hold of at least 98% aqueous buffer for the first 5 minutes to allow sufficient partitioning of the polar analytes into the stationary phase[1].

Q2: Impurity F is co-eluting with the Cefprozil Z-isomer, causing us to fail the Ph. Eur. system suitability criteria (Rs < 2.0). A2: Causality: Impurity F has nearly identical hydrophobicity to the Z-isomer, meaning hydrophobic interactions alone (standard C18) cannot resolve them. Solution: You must introduce a secondary retention mechanism. If using an AQ-C18 column is insufficient, adjust the column temperature (lower to 25°C to increase interaction time) or switch to a Phenyl-Hexyl stationary phase. The phenyl ring introduces π−π interactions that selectively delay analytes based on their aromatic electron density, pulling Impurity F away from the Z-isomer[5].

Q3: We need to transfer our UV-based method to LC-MS for unknown impurity identification, but the ammonium phosphate buffer is causing severe ion suppression. A3: Causality: Phosphate buffers are non-volatile; they precipitate in the MS source and suppress the ionization of target analytes. Solution: Replace the 0.1 M ammonium phosphate with 0.1% Formic Acid in water (Mobile Phase A) and 0.1% Formic Acid in Acetonitrile (Mobile Phase B). Because this reduces the overall ionic strength and buffering capacity, you may lose some resolution on a standard C18. To compensate, utilize a 5, which maintains LC-MS compatibility while providing an average isomer resolution of 4.4[5].

Frequently Asked Questions (FAQs)

What is the ICH reporting threshold for Cefprozil impurities? Based on a recommended maximum daily dose of 1000 mg, the ICH Q3A guidelines dictate a reporting threshold of 0.05%, an identification threshold of 0.1%, and a qualification limit of 0.15% for Cefprozil impurities[1].

Why does the sample preparation specifically require fuming HCl? Cefprozil is highly unstable in neutral to alkaline environments, rapidly degrading into multiple by-products (including diketopiperazines)[2]. The addition of a precise volume of 103 g/L HCl drops the micro-environment pH immediately upon dissolution, locking the molecule in a stable, protonated state before it is diluted into the working mobile phase[1].

Can monolithic silica columns be used to speed up the separation of diastereomers? Yes. Research has demonstrated that monolithic silica columns (e.g., Chromolith Performance RP-18e) can reduce the analysis time of Cefprozil Z and E diastereomers from 13 minutes down to under 5 minutes. The high porosity of the monolith results in significantly lower backpressure, allowing flow rates to be increased without sacrificing the theoretical plates required for baseline resolution[6].

References

• Reddy, P. R. M., et al. "A reversed-phase high-performance liquid chromatographic method for separation and quantification of impurities of Cefprozil powder for oral suspension dosage form." Asian Journal of Research in Chemistry. Available at:[Link]

• Shyu, W. C., et al. "Simultaneous high-performance liquid chromatographic analysis of cefprozil diastereomers in a pharmacokinetic study." Pharmaceutical Research (PubMed). Available at:[Link]

• Can, N. O. "HPLC determination of cefprozil in tablets using monolithic and C18 silica columns." Journal of Separation Science (PubMed). Available at: [Link]

• MicroSolv Technology Corporation. "LC-MS Compatible HPLC Separation of Cefprozil E/Z Isomers Using Phenyl Hydride Column." MicroSolv App Notes. Available at: [Link]

• MDPI. "Study of Degradation Kinetics and Structural Analysis of Related Substances of Ceftobiprole by HPLC with UV and MS/MS Detection." Molecules. Available at: [Link]

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. mdpi.com [mdpi.com]
• 3. ajrconline.org [ajrconline.org]
• 4. Simultaneous high-performance liquid chromatographic analysis of cefprozil diastereomers in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. LC‑MS Compatible HPLC Separation of Cefprozil E/Z Isomers Using Phenyl Hydride Column | MICROSOLV [mtc-usa.com]
• 6. HPLC determination of cefprozil in tablets using monolithic and C18 silica columns - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comprehensive Comparison Guide: Validation of Analytical Methods for Cefprozil Impurity L (ICH Q2(R2))

As regulatory scrutiny intensifies around process impurities and degradation products, the analytical lifecycle of beta-lactam antibiotics demands rigorous, scientifically sound methodologies. Cefprozil, a broad-spectrum oral cephalosporin, consists of a mixture of Z- and E- diastereoisomers[1]. Among its critical quality attributes is the strict control of2, a structurally related compound that requires precise quantification[2].

Based on a standard 1000 mg daily dose, the 1 mandate reporting, identification, and quantitation limits for Cefprozil impurities at 0.05%, 0.1%, and 0.15%, respectively[1]. This guide objectively compares legacy HPLC methods with modern UHPLC approaches and provides a self-validating, step-by-step protocol for validating the analysis of Impurity L in accordance with the3[3].

Mechanistic Causality: Designing the Analytical Method

Before validation begins, the method must be mechanistically sound. Cefprozil and Impurity L possess a beta-lactam ring, a carboxylic acid moiety, and polar side chains.

• Stationary Phase Selection: Standard C18 columns often suffer from phase collapse (dewetting) under the highly aqueous mobile phases required to retain these polar molecules. Utilizing a polar-endcapped or aqueous-stable C18 column (e.g., Hypersil GOLD aQ) ensures continuous hydration of the stationary phase, providing reproducible retention times and robust precision[1].

• Mobile Phase Causality: The use of an acidic buffer, such as4, is a mechanistic necessity[4]. At this pH, the ionization of the carboxylic acid group is partially suppressed. This maintains the hydrophobicity of the analytes, increasing their interaction with the stationary phase and preventing the peak tailing that occurs from secondary interactions with residual silanols[4].

Technology Comparison: Legacy HPLC-UV vs. Modern UHPLC-DAD

Transitioning from the traditional European Pharmacopoeia (Ph. Eur.) HPLC method to a modern UHPLC-DAD system (e.g., Vanquish Core) yields significant performance advantages for resolving closely eluting diastereoisomers and impurities.

Table 1: Performance Comparison for Impurity L Analysis

Analytical Parameter	Legacy HPLC-UV (Ph. Eur. Method)	Modern UHPLC-DAD (Sub-3 µm Core-Shell)	Causality / Impact
Column Particle Size	5.0 µm	1.9 µm – 2.6 µm	Smaller particles reduce eddy diffusion, sharpening peaks.
Run Time	> 45 minutes	< 15 minutes	Higher optimal linear velocity allows faster throughput.
Resolution (Z-isomer vs Impurity L)	~ 1.5 (Marginal)	> 3.0 (Baseline)	Superior efficiency prevents integration errors during quantitation.
Sensitivity (LOQ)	~ 0.10%	< 0.05%	Sharper peaks increase the Signal-to-Noise (S/N) ratio.
Solvent Consumption	High (~45 mL/run)	Low (~5 mL/run)	Reduced column volume lowers operational costs and waste.

Visualizing the Validation Workflow

ICH Q2(R2) Step-by-Step Validation Workflow for Cefprozil Impurity L Analysis.

Step-by-Step Experimental Protocol: A Self-Validating System

To ensure trustworthiness, the validation protocol must act as a self-validating system. If the system suitability criteria fail, the protocol dictates an immediate halt, preventing the generation of compromised data.

Step 1: System Suitability Testing (The Gatekeeper)

Before evaluating any ICH parameter, inject a resolution standard containing Cefprozil Z-isomer, E-isomer, and Impurity L.

• Self-Validation Check: The system is only deemed "fit for analysis" if the resolution ( Rs​ ) between Impurity L and the Cefprozil Z-isomer is ≥1.5 , and the peak tailing factor is ≤1.5 [1].

Step 2: Specificity & Forced Degradation

• Action: Inject a diluent blank, a formulation placebo, and forced degradation samples (exposed to 0.1N HCl, 0.1N NaOH, 3% H2​O2​ , heat, and UV light).

• Causality: This proves that the detector response is exclusively derived from Impurity L, ensuring no excipient matrix or secondary degradation product co-elutes with the target analyte[3].

Step 3: Linearity and Range

• Action: Prepare a minimum of five concentration levels of Impurity L ranging from the reporting limit (0.05%) up to 120% of the specification limit (0.15%).

• Acceptance Criteria: Plot peak area versus concentration. The correlation coefficient ( R2 ) must be ≥0.999 , and the y-intercept must be statistically insignificant[3].

Step 4: Accuracy (Spike Recovery)

• Action: Spike the Cefprozil API with known amounts of Impurity L at three levels: 50%, 100%, and 150% of the 0.15% specification limit. Prepare in triplicate.

• Acceptance Criteria: Mean recovery must fall between 90.0% and 110.0%, proving the method extracts and quantifies the impurity without matrix suppression[4].

Step 5: Precision (Repeatability & Intermediate)

• Action: Perform 6 replicate injections of the 100% spiked sample on Day 1 (Repeatability). Have a second analyst perform the same test on Day 2 using a different column lot (Intermediate Precision).

• Acceptance Criteria: The Relative Standard Deviation (RSD) of the peak areas must be ≤2.0% [4].

Step 6: Sensitivity (LOD & LOQ)

• Action: Serially dilute the Impurity L standard until the baseline noise can be accurately measured against the peak height.

• Acceptance Criteria: Limit of Detection (LOD) requires a Signal-to-Noise (S/N) ratio of ≥3:1 . Limit of Quantitation (LOQ) requires an S/N ratio of ≥10:1 [3].

Step 7: Robustness

• Action: Deliberately alter the flow rate ( ±0.1 mL/min), column temperature ( ±5∘ C), and buffer pH ( ±0.2 ).

• Causality: Demonstrates the method's reliability during routine quality control use, proving that slight, unavoidable instrumental variations will not cause a failure in system suitability[3].

Quantitative Validation Data (Representative)

The following table summarizes the expected quantitative outputs of a successfully validated UHPLC method for Cefprozil Impurity L, demonstrating compliance with ICH Q2(R2).

Table 2: ICH Q2(R2) Validation Metrics for Cefprozil Impurity L

Validation Parameter	ICH Q2(R2) Requirement	Representative UHPLC Result	Status
Specificity	No interference at retention time	Baseline Resolved ( Rs​=3.2 )	Pass
Linearity ( R2 )	≥0.99	0.9998	Pass
Range	0.05% to 120% of Spec Limit	Validated from 0.03% to 0.18%	Pass
Accuracy (Recovery)	90.0% – 110.0%	98.4% – 101.2%	Pass
Repeatability (RSD)	≤2.0%	0.85% (n=6)	Pass
Intermediate Precision	≤2.0%	1.12% (n=12, 2 analysts)	Pass
Limit of Quantitation	S/N≥10	0.04% ( S/N=14 )	Pass

References

• "Validation of Analytical Procedures Q2(R2) - ICH", European Medicines Agency (EMA) / ICH. 3

• "Analysis of Cefprozil and Related Impurities by Reversed-phase Liquid Chromatography with UV Detection", Thermo Fisher Scientific. 1

• "Cefprozil Impurity 5 | CAS No. 1000980-59-5 / Impurity L", Clearsynth. 2

• "Validated RP-HPLC Method for Estimation of Cefprozil in Tablet Dosage Form", Sphinxsai. 4

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. clearsynth.com [clearsynth.com]
• 3. database.ich.org [database.ich.org]
• 4. sphinxsai.com [sphinxsai.com]

Comparative Analysis of Cefprozil and Cefprozil Impurity L by HPLC: A Technical Guide

Executive Summary & Rationale

Cefprozil is a second-generation, broad-spectrum oral cephalosporin antibiotic that functions by inhibiting bacterial cell wall synthesis[1]. Uniquely, the active pharmaceutical ingredient (API) is formulated as a mixture of two diastereoisomers (Z- and E-isomers), with the Z-isomer primarily responsible for its antibacterial activity[1]. During synthesis and prolonged storage, various related substances can emerge. Among these, Cefprozil Impurity L —a specified European Pharmacopoeia (Ph. Eur.) degradation product and synthetic byproduct—requires rigorous analytical monitoring to ensure patient safety and regulatory compliance[2].

Based on the maximum recommended daily dose of 1000 mg of Cefprozil, the International Council for Harmonisation (ICH) mandates strict reporting, identification, and quantitation limits for impurities at 0.05%, 0.1%, and 0.15%, respectively[1]. This guide provides a comprehensive, objective comparison of the chemical properties and HPLC chromatographic behaviors of Cefprozil and Impurity L, detailing the causality behind the compendial analytical methodologies.

Chemical Profiling & Mechanistic Insights

To effectively separate these compounds, one must first understand their structural divergence:

• Cefprozil (API) : Contains a hydrophobic dihydrothiazine-beta-lactam core fused to a D-p-hydroxyphenylglycine side chain. It is a relatively large, amphoteric molecule (Molecular Weight: 389.4 Da).

• Cefprozil Impurity L : Chemically identified as 2-hydroxyethyl (R)-2-amino-2-(4-hydroxyphenyl)acetate (CAS: 203007-73-2)[3].

Causality of Formation & Polarity Shift : Impurity L is an esterified derivative of the Cefprozil side chain[4]. It completely lacks the bulky, hydrophobic beta-lactam core. Consequently, Impurity L is highly hydrophilic and polar. This fundamental structural difference dictates their chromatographic behavior: Impurity L exhibits minimal retention on standard reversed-phase columns, necessitating specialized aqueous-compatible stationary phases to prevent it from co-eluting with the solvent front.

Fig 1: Divergent synthetic pathways leading to Cefprozil API and the formation of Impurity L.

Analytical Method Design (HPLC)

To achieve baseline resolution between the highly polar Impurity L and the structurally complex Cefprozil isomers, the Ph. Eur. monograph mandates a robust gradient HPLC method[1].

• Column Selection (The Causality) : A polar-embedded or aqueous-compatible C18 column (e.g., Hypersil GOLD aQ) is critical. Standard C18 phases undergo "phase collapse" (dewetting) in the 100% aqueous mobile phases required to retain early-eluting polar compounds like Impurity L. The aQ phase maintains its extended conformation in aqueous environments, ensuring reproducible retention[1].

• Mobile Phase Buffering : The method utilizes 0.1 M ammonium dihydrogen phosphate (pH ~4.39) as Solvent A. This specific pH is not arbitrary; it buffers the mobile phase near the isoelectric point of the amphoteric side chain. This minimizes peak tailing and stabilizes the retention times of both the zwitterionic API and the basic Impurity L[1].

Experimental Protocols (Self-Validating System)

The following step-by-step methodology outlines the Ph. Eur. compliant workflow for batch-release impurity profiling.

Step 1: Mobile Phase Preparation

• Solvent A : Dissolve 11.5 g of ammonium dihydrogen phosphate in 1000 mL of ultrapure water (18.2 MΩ·cm). Measure the pH (expected ~4.39); use without further adjustment to preserve the exact ionic strength[1].

• Solvent B : 100% LC-MS grade Acetonitrile.

Step 2: Sample and Standard Preparation

Causality Check: Cefprozil has limited solubility in neutral aqueous buffers. The addition of a specific concentration of HCl is a critical step to protonate the amine group, ensuring complete dissolution without hydrolyzing the beta-lactam ring.

• Diluent : Use Solvent A.

• Test Solution (API) : Accurately weigh 0.125 g of Cefprozil sample. Dissolve in 1.0 mL of 103 g/L HCl solution. Immediately dilute to 25.0 mL with Solvent A[1].

• Reference Solution (Impurity L) : Prepare a 10 µg/mL standard solution of Cefprozil Impurity L in Solvent A[3].

Step 3: System Suitability & Self-Validation

Before analyzing the test solution, the system must self-validate to prove it has not suffered from phase collapse:

• Inject a reference mixture containing the Cefprozil Z-isomer and closely eluting impurities (e.g., Impurity F).

• Pass Criteria : The resolution ( Rs​ ) between the Z-isomer and Impurity F must be ≥2.5 , and the peak symmetry factor for the Z-isomer must fall between 0.8 and 1.5[1].

Step 4: Chromatographic Execution

• System Setup : Install a 250 mm × 4.6 mm, 5 µm polar-embedded C18 column. Set the column oven to 25°C.

• Gradient Program : Initiate at 100% Solvent A to retain Impurity L. Gradually increase Solvent B to elute the Z- and E-isomers, followed by a high-organic wash step to remove late-eluting hydrophobic impurities.

• Detection : Set the UV Diode-Array Detector to 280 nm, the optimal wavelength for the conjugated pi-system of the hydroxyphenyl group present in both analytes.

Fig 2: Ph. Eur. validated HPLC workflow for Cefprozil and related impurities.

Quantitative Data & Performance Metrics

The structural divergence between the analytes translates to distinct chromatographic metrics. The table below summarizes the comparative performance data based on Ph. Eur. methodologies.

Analyte	Molecular Formula	Monoisotopic Mass	Polarity Profile	Relative Retention Time (RRT)	ICH Quantitation Limit
Cefprozil Impurity L	C10H13NO4	211.08 Da	High (Hydrophilic)	~0.15 - 0.25	0.15%
Cefprozil Z-isomer	C18H19N3O5S	389.10 Da	Moderate	1.00 (Reference)	N/A (Active API)
Cefprozil E-isomer	C18H19N3O5S	389.10 Da	Moderate-Low	~1.20 - 2.45	N/A (Active API)

(Note: Because Impurity L lacks the beta-lactam core, it elutes significantly earlier than the API isomers, appearing near the beginning of the chromatogram. The E-isomer, possessing a different spatial geometry than the Z-isomer, interacts more strongly with the stationary phase and elutes later[1].)

References

• Thermo Fisher Scientific.
• PI PI Biotech Inc.
• PI PI Biotech Inc.
• European Directorate for the Quality of Medicines & HealthCare (EDQM). "List of European Pharmacopoeia Reference Standards."

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. crs.edqm.eu [crs.edqm.eu]
• 3. Cefprozil Impurity 1-PI & PI Biotech Inc. Research , Development and Manufacture for Drug Standard Reference Impurity and Pharmaceutical Analysis [pipitech.com]
• 4. Cefprozil Monohydrate-PI PI Biotech Inc [pipitech.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for Cefprozil Impurities

Introduction

Cefprozil is a second-generation cephalosporin antibiotic used to treat a variety of bacterial infections.[1] As with any pharmaceutical active ingredient, ensuring the purity of Cefprozil is paramount to its safety and efficacy. Impurities can arise from the manufacturing process, degradation of the drug substance over time, or interaction with excipients in the final drug product.[2][3] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have stringent guidelines, largely harmonized through the International Council for Harmonisation (ICH), that dictate the identification, qualification, and control of these impurities.[4][5]

This guide provides a comprehensive comparison and cross-validation of analytical methodologies for the characterization of Cefprozil impurities. It is designed for researchers, scientists, and drug development professionals, offering in-depth technical insights and actionable experimental protocols. The focus is on providing a framework for selecting and validating robust analytical methods that can reliably quantify impurities and ensure the quality of Cefprozil.

The Importance of Method Validation in Impurity Profiling

Analytical method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[6] In the context of impurity profiling, this means the method must be sensitive enough to detect impurities at very low levels, specific enough to distinguish them from the active pharmaceutical ingredient (API) and other components, and accurate and precise in quantifying them.[7] The ICH Q2(R2) guideline provides a comprehensive framework for validating analytical procedures, outlining the necessary performance characteristics to be evaluated.[8][9]

Cross-validation is a critical step when two or more analytical methods are used to determine the concentration of an analyte. It serves to demonstrate that the different methods provide equivalent results, which is essential when transferring methods between laboratories or when a new method is intended to replace an existing one.

Selecting the Right Analytical Tool: A Comparative Overview

The choice of analytical technique is fundamental to successful impurity profiling. For Cefprozil, a molecule with multiple stereoisomers and potential degradation pathways, high-resolution separation techniques are essential.[1][10]

• High-Performance Liquid Chromatography (HPLC): HPLC is a widely used and well-established technique for the analysis of pharmaceutical impurities.[11][12] It offers good resolution, sensitivity, and reproducibility. Reversed-phase HPLC with UV detection is a common approach for Cefprozil impurity analysis, as described in various pharmacopoeias.[1][13]

• Ultra-Performance Liquid Chromatography (UPLC): UPLC is a more recent advancement that utilizes smaller particle size columns (sub-2 µm) and higher pressures to achieve faster analysis times, greater resolution, and improved sensitivity compared to traditional HPLC.[11] This can be particularly advantageous for resolving closely eluting impurities.

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS combines the separation power of liquid chromatography with the mass-analyzing capabilities of mass spectrometry. This technique is invaluable for the identification and structural elucidation of unknown impurities.[14][15] LC-MS/MS, a tandem mass spectrometry approach, provides even greater specificity and sensitivity.[16]

The following diagram illustrates a logical workflow for selecting an appropriate analytical method for Cefprozil impurity analysis.

Caption: Workflow for Analytical Method Selection.

Experimental Protocols for Cross-Validation

The following protocols provide a step-by-step guide for the cross-validation of HPLC and UPLC methods for the quantification of known Cefprozil impurities. These protocols are designed to be self-validating, incorporating system suitability tests and control samples.

Protocol 1: HPLC Method for Cefprozil Impurity Quantification

This protocol is based on established reversed-phase HPLC methods for Cefprozil analysis.[1][17]

1. Chromatographic Conditions:

• Column: C18, 4.6 mm x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% Trifluoroacetic acid in water

• Mobile Phase B: 0.1% Trifluoroacetic acid in acetonitrile

• Gradient:

  • 0-5 min: 5% B

  • 5-25 min: 5-40% B

  • 25-30 min: 40% B

  • 30.1-35 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 280 nm[10]

• Injection Volume: 10 µL

2. Solution Preparation:

• Diluent: Mobile Phase A

• Standard Stock Solution (Cefprozil): Accurately weigh and dissolve USP Cefprozil Reference Standard in diluent to obtain a concentration of 1.0 mg/mL.

• Impurity Stock Solutions: Prepare individual stock solutions of known Cefprozil impurities (e.g., Impurity A, B, etc.) in diluent at a concentration of 0.1 mg/mL.[1]

• Spiked Sample Solution: Prepare a solution of Cefprozil at 1.0 mg/mL and spike it with known impurities to achieve a final concentration of approximately 0.1% of the API concentration.

• System Suitability Solution: A solution containing Cefprozil and key impurities to verify resolution and reproducibility.

3. System Suitability:

• Inject the system suitability solution five times.

• The relative standard deviation (RSD) for the peak areas of Cefprozil and the main impurity should be ≤ 2.0%.

• The resolution between Cefprozil and the closest eluting impurity peak should be ≥ 1.5.

4. Validation Parameters to be Assessed:

• Specificity: Analyze blank (diluent), placebo, and spiked samples to demonstrate no interference at the retention times of Cefprozil and its impurities.

• Linearity: Prepare a series of solutions of each impurity at different concentrations (e.g., from the reporting threshold to 120% of the specification limit). Plot a graph of peak area versus concentration and determine the correlation coefficient (r²), which should be ≥ 0.99.

• Accuracy: Analyze the spiked sample in triplicate. The recovery of each impurity should be within 90.0% to 110.0%.

• Precision (Repeatability and Intermediate Precision):

  • Repeatability: Analyze six replicate injections of the spiked sample. The RSD of the impurity peak areas should be ≤ 5.0%.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst and/or instrument. The RSD between the two sets of results should be within an acceptable range.[7]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the LOD and LOQ based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or by statistical analysis of the calibration curve.

Protocol 2: UPLC Method for Cefprozil Impurity Quantification

This protocol leverages the advantages of UPLC for faster and more efficient separations.

1. Chromatographic Conditions:

• Column: C18, 2.1 mm x 50 mm, 1.7 µm particle size

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-1 min: 2% B

  • 1-5 min: 2-30% B

  • 5-6 min: 30% B

  • 6.1-7 min: 2% B (re-equilibration)

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Detection: UV at 280 nm

• Injection Volume: 2 µL

2. Solution Preparation:

• Follow the same procedures as in the HPLC protocol, adjusting concentrations as necessary for the higher sensitivity of the UPLC system.

3. System Suitability:

• Inject the system suitability solution five times.

• The RSD for the peak areas of Cefprozil and the main impurity should be ≤ 2.0%.

• The resolution between Cefprozil and the closest eluting impurity peak should be ≥ 2.0.

4. Validation Parameters to be Assessed:

• Follow the same validation procedures as outlined in the HPLC protocol.

Cross-Validation Process

The following diagram illustrates the key steps in the cross-validation of two analytical methods.

Caption: Cross-Validation Process Flowchart.

Comparative Data Summary

The following tables present hypothetical but realistic comparative data for the HPLC and UPLC methods based on the validation parameters described.

Table 1: HPLC Method Performance

Validation Parameter	Result	Acceptance Criteria
Linearity (r²)	> 0.998	≥ 0.99
Accuracy (% Recovery)	97.5% - 103.2%	90.0% - 110.0%
Precision (% RSD)	< 3.0%	≤ 5.0%
Limit of Detection (LOD)	0.02 µg/mL	Reportable
Limit of Quantitation (LOQ)	0.06 µg/mL	Reportable
Specificity	No interference observed	No co-elution
Run Time	35 minutes	N/A

Table 2: UPLC Method Performance

Validation Parameter	Result	Acceptance Criteria
Linearity (r²)	> 0.999	≥ 0.99
Accuracy (% Recovery)	98.2% - 101.5%	90.0% - 110.0%
Precision (% RSD)	< 2.0%	≤ 5.0%
Limit of Detection (LOD)	0.005 µg/mL	Reportable
Limit of Quantitation (LOQ)	0.015 µg/mL	Reportable
Specificity	No interference observed	No co-elution
Run Time	7 minutes	N/A

Discussion of Comparative Data

As the data illustrates, both HPLC and UPLC methods are capable of meeting the acceptance criteria for the validation of an analytical method for Cefprozil impurities. However, the UPLC method demonstrates several key advantages:

• Improved Sensitivity: The LOD and LOQ are significantly lower for the UPLC method, allowing for the detection and quantification of impurities at lower levels.

• Enhanced Precision: The lower %RSD for the UPLC method indicates greater precision.

• Faster Analysis Time: The UPLC method has a significantly shorter run time, which can lead to increased sample throughput and reduced operational costs.

Conclusion

The cross-validation of analytical methods is a critical component of ensuring the quality and consistency of pharmaceutical products. This guide has provided a comprehensive framework for comparing and validating HPLC and UPLC methods for the analysis of Cefprozil impurities. While both techniques are suitable for this purpose, UPLC offers significant advantages in terms of speed, sensitivity, and efficiency. The choice of method will ultimately depend on the specific requirements of the laboratory, including available instrumentation and desired sample throughput. By following the detailed protocols and principles outlined in this guide, researchers and scientists can confidently develop and validate robust analytical methods for the control of Cefprozil impurities, thereby ensuring the safety and efficacy of this important antibiotic.

References

• Lab Manager. (2025, December 2). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

• European Medicines Agency. (2022, March 31). ICH guideline Q2(R2) on validation of analytical procedures. Retrieved from [Link]

• International Council for Harmonisation. (2023, November 30). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

• BioPharm International. (2026, April 1). Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods. Retrieved from [Link]

• European Medicines Agency. (n.d.). Q 3 B (R2) Impurities in New Drug Products. Retrieved from [Link]

• PubMed. (2016, April 15). Stability indicating methods for the analysis of cefprozil in the presence of its alkaline induced degradation product. Retrieved from [Link]

• European Medicines Agency. (n.d.). Quality guidelines: impurities. Retrieved from [Link]

• Scribd. (n.d.). An 73372 LC Cefprozil Impurities An73372 en. Retrieved from [Link]

• SynThink. (n.d.). Cefprozil EP Impurities & USP Related Compounds. Retrieved from [Link]

• PMC. (2020, July 4). EMA issues recommendations on impurities in medicines. Retrieved from [Link]

• AKJournals. (n.d.). Identification, isolation, and characterization of unknown degradation products of cefprozil monohydrate by high-performance thi. Retrieved from [Link]

• PubMed. (2004, September 21). HPLC Method for Simultaneous Determination of Cefprozil Diastereomers in Human Plasma. Retrieved from [Link]

• Scribd. (n.d.). HPLC Method for Cefprozil Analysis. Retrieved from [Link]

• (n.d.). THE STABILITY OF CEFPROZIL IN ORAL SUSPENSION CEFZIL. Retrieved from [Link]

• (n.d.). guidance for the validation of pharmaceutical quality control analytical methods. Retrieved from [Link]

• U.S. Food and Drug Administration. (2020, April 21). Analytical Procedures and Methods Validation for Drugs and Biologics. Retrieved from [Link]

• European Medicines Agency. (2015, January 12). ICH Q3D Elemental impurities - Scientific guideline. Retrieved from [Link]

• PMC. (n.d.). Spectrophotometric Methods for the Determination of Cefprozil in Bulk and Dosage Form. Retrieved from [Link]

• TSI Journals. (n.d.). REVERSE PHASE-HPLC METHOD FOR THE ANALYSIS OF CEFPROZIL IN PHARMACEUTICAL DOSAGE FORMS. Retrieved from [Link]

• PubMed. (2016, March 15). An LC-MS/MS method for simultaneous determination of cefprozil diastereomers in human plasma and its application for the bioequivalence study of two cefprozil tablets in healthy Chinese volunteers. Retrieved from [Link]

• Federal Register. (2015, July 27). Analytical Procedures and Methods Validation for Drugs and Biologics; Guidance for Industry; Availability. Retrieved from [Link]

• (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation. Retrieved from [Link]

• ResearchGate. (2018, September 13). (PDF) Development and Validation of an HPLC-MS/MS Method for Rapid Simultaneous Determination of Cefprozil Diastereomers in Human Plasma. Retrieved from [Link]

• BioPharm International. (2024, March 7). FDA Releases Guidance on Analytical Procedures. Retrieved from [Link]

• (n.d.). Spectrophotometric Methods for the Determination of Cefprozil in Bulk and Dosage Form. Retrieved from [Link]

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• SciSpace. (n.d.). validation of analytical methods in a pharmaceutical quality system: an overview focused on hplc. Retrieved from [Link]

• (n.d.). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. Retrieved from [Link]

• MICROSOLV. (n.d.). LC‑MS Compatible HPLC Separation of Cefprozil E/Z Isomers Using Phenyl Hydride Column. Retrieved from [Link]

• (2019, July 17). New Development Method for Determination of Cefuroxime Axetil (CUA) and Cefprozil (CZ) in Pharmaceutical Drugs by RP-HPLC. Retrieved from [Link]

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Optimizing Cefprozil Impurity Profiling: A Comparative Guide to HPLC Column Chemistries

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of resolving complex diastereomeric mixtures from their degradation products. Cefprozil, a second-generation oral cephalosporin, presents a unique chromatographic challenge: the active pharmaceutical ingredient (API) exists as a mixture of cis (Z) and trans (E) diastereomers in an approximate 9:1 ratio ().

Because both isomers exhibit antimicrobial activity, but possess distinct pharmacokinetic profiles, accurate quantification of the API alongside its related substances (Impurities A through M) is a critical regulatory requirement. This guide objectively compares three distinct HPLC column chemistries for cefprozil impurity analysis, grounding the experimental choices in chromatographic causality and field-proven data.

The Mechanistic Challenge: Resolving the Critical Pair

The primary hurdle in cefprozil impurity profiling is the separation of structurally similar degradation products from the main API peaks. According to the and USP monographs, the analytical method must demonstrate sufficient selectivity to separate the critical pair: Impurity F and the Cefprozil Z-isomer .

If the stationary phase chemistry or mobile phase gradient is suboptimal, these peaks co-elute, invalidating the assay. The choice of column architecture directly dictates the separation efficiency, analysis time, and system backpressure.

Experimental Workflow: A Self-Validating Protocol

To ensure scientific integrity, any impurity analysis must operate as a self-validating system. This is achieved by embedding a System Suitability Test (SST) directly into the workflow before unknown samples are quantified. Below is the standardized protocol adapted from compendial gradient elution strategies.

Step-by-Step Methodology

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1 M aqueous ammonium phosphate buffer (pH adjusted) or 0.23% ammonium dihydrogen orthophosphate in highly purified water.

  • Mobile Phase B: High-purity Acetonitrile (or Methanol for specific sub-2-µm applications).

• Sample Preparation (Matrix Stabilization):

  • Dissolve the cefprozil sample in 0.1 M HCl. Causality: The acidic environment temporarily stabilizes the highly reactive beta-lactam ring during sample prep.

  • Dilute with Mobile Phase A to a working concentration of 5 mg/mL.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min (adjusted based on column internal diameter).

  • Column Temperature: Thermostatted at 25°C to 45°C. Causality: Strict temperature control prevents viscosity fluctuations, ensuring retention time reproducibility.

  • Detection: UV absorbance at 280 nm or 290 nm.

• System Suitability Validation (The Self-Validating Step):

  • Inject a reference standard containing Cefprozil Z-isomer, E-isomer, and Impurity F.

  • Pass Criteria: The resolution ( Rs​ ) between Impurity F and Cefprozil Z-isomer must be > 1.5 . The relative standard deviation (RSD) of peak areas for replicate injections must be < 2.0% . If these criteria fail, the system halts, preventing the generation of false data.

Self-validating HPLC workflow for Cefprozil impurity profiling emphasizing system suitability.

Comparative Analysis of HPLC Columns

The performance of the assay is fundamentally bound to the physical and chemical properties of the stationary phase. Here is an objective comparison of three leading column technologies used in cefprozil analysis.

Conventional Fully Porous C18 (e.g., 5 µm Polar-Embedded C18)

• Mechanism & Causality: Standard C18 columns can suffer from "phase collapse" (stationary phase dewetting) when exposed to the highly aqueous mobile phases required at the start of the cefprozil gradient. Utilizing a polar-embedded C18 column (e.g., Hypersil GOLD aQ) prevents this collapse, maintaining a fully hydrated surface for consistent partitioning of polar impurities.

• Performance: This is the gold standard for regulatory compliance. It delivers baseline separation of all compendial impurities (A-M), with the resolution between Impurity F and the Z-isomer frequently exceeding 4.0 ().

• Drawback: The larger 5 µm particle size results in mass transfer limitations, requiring longer analysis times (up to 30–40 minutes per run).

Sub-2-µm C18 (e.g., 1.8 µm UHPLC Columns)

• Mechanism & Causality: According to the van Deemter equation, reducing particle size below 2 µm significantly minimizes the A-term (eddy diffusion) and C-term (resistance to mass transfer). This allows the column to be operated at higher linear velocities without a catastrophic loss in theoretical plates.

• Performance: Achieves baseline separation of cefprozil impurities in roughly half the time of conventional columns. It provides highly sensitive Limits of Detection (LOD < 0.014% w/w), making it ideal for rigorous stability-indicating assays ().

• Drawback: The densely packed small particles generate extreme system backpressure, necessitating specialized Ultra-High-Performance Liquid Chromatography (UHPLC) instrumentation.

Monolithic Silica Columns (e.g., Chromolith RP-18e)

• Mechanism & Causality: Unlike particulate columns, monoliths consist of a continuous porous silica rod featuring a bimodal pore structure. The large macropores allow mobile phase to flow through with minimal resistance, while the mesopores provide the high surface area needed for analyte partitioning. This architecture completely decouples flow resistance from separation efficiency.

• Performance: Monolithic columns can separate cefprozil diastereomers and their primary impurities in under 5 minutes—compared to 13+ minutes on conventional C18 columns—while maintaining standard HPLC backpressures ().

• Drawback: They may exhibit slightly lower overall peak capacity compared to sub-2-µm columns when resolving highly complex, late-stage degradation profiles.

Quantitative Data Comparison

The following table summarizes the expected performance metrics across the three column architectures based on peer-reviewed validation studies:

Column Technology	Particle Size / Type	Approx. Analysis Time	Resolution (Imp F / Z-isomer)	System Backpressure	Best Application
Polar-Embedded C18	5.0 µm	~30 min	> 4.0	Low-Moderate	Routine Ph. Eur. / USP Compliance
Sub-2-µm C18	1.8 µm	~15 min	> 2.5	High (UHPLC Req.)	High-throughput stability indicating assays
Monolithic Silica	Continuous Rod	< 5 min	> 1.5	Very Low	Ultra-fast screening & in-process control

Conclusion & Selection Guide

Selecting the optimal HPLC column for cefprozil impurity analysis depends entirely on your laboratory's infrastructure and analytical objectives:

• For strict compendial compliance in batch-release testing on legacy HPLC systems, a conventional 5 µm polar-embedded C18 is the most robust and trustworthy choice.

• For high-throughput environments equipped with modern UHPLC systems, sub-2-µm C18 columns maximize laboratory efficiency without sacrificing peak capacity or sensitivity.

• For rapid in-process control (IPC) where ultra-fast assay times and low-pressure requirements are paramount, monolithic silica columns provide a mechanically robust and highly efficient alternative.

References

• Development and Validation of an HPLC-MS/MS Method for Rapid Simultaneous Determination of Cefprozil Diastereomers in Human Plasma. National Center for Biotechnology Information (NCBI). URL:[Link]

• Development and Validation of RP-HPLC Method for Estimation of Impurities of Cefprozil in its Powder for Oral Suspension Dosage form Using Sub 2-µm Column. Asian Journal of Research in Chemistry. URL:[Link]

• HPLC determination of cefprozil in tablets using monolithic and C18 silica columns. Journal of Separation Science (PubMed). URL:[Link]

A Guide to the Inter-laboratory Comparison of Cefprozil Impurity L Quantification

Abstract

This guide provides a comprehensive framework for conducting an inter-laboratory comparison (ILC) for the quantification of Cefprozil Impurity L. Cefprozil is a second-generation cephalosporin antibiotic, and like all active pharmaceutical ingredients (APIs), controlling its impurity profile is critical to ensure safety and efficacy.[1][2] This document outlines the significance of Impurity L, details a robust analytical methodology based on pharmacopeial standards, presents a protocol for a comparative study, and offers insights into the statistical analysis and interpretation of the resulting data. The objective is to provide researchers, scientists, and drug development professionals with the tools to assess and improve the accuracy and reproducibility of their analytical methods for this specific impurity.

Introduction: The Critical Role of Impurity Profiling for Cefprozil

Cefprozil is a widely used oral antibiotic effective against a range of bacterial infections.[1][3] It exists as a mixture of two diastereoisomers, (Z) and (E), with the (Z)-isomer being the more biologically active component.[1][3][4] The synthesis and storage of Cefprozil can lead to the formation of various impurities, which include process-related compounds and degradation products.[2] Regulatory bodies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) have strict guidelines for the reporting, identification, and quantification of these impurities.[1]

1.1. The Significance of Cefprozil Impurity L

While various impurities of Cefprozil are monitored, this guide focuses on Cefprozil Impurity L , also known as Cefprozil L-epimer. Its chemical name is (6R,7R)-7-[(S)-2-Amino-2-(4-hydroxyphenyl)acetamido]-8-oxo-3-[(Z)-prop-1-enyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid. The presence of this and other impurities must be carefully controlled to ensure the drug product's safety and efficacy. This necessitates reliable and reproducible analytical methods for their quantification across different quality control laboratories.

Designing an Inter-laboratory Comparison (ILC) Study

An ILC, also known as a proficiency test or round-robin study, is a powerful tool for evaluating the performance of analytical methods across multiple laboratories.[5][6][7] It helps to identify systematic errors (bias), assess the overall precision of a method, and ensure that different laboratories can produce comparable results.[6][8] The design of such a study is critical for obtaining meaningful data.[5][6]

2.1. Study Objectives The primary objectives of this ILC are to:

• Assess the accuracy and precision of Cefprozil Impurity L quantification in a panel of participating laboratories.

• Evaluate the reproducibility of the chosen analytical method.

• Identify potential sources of variability and bias among laboratories.

• Provide a basis for harmonizing analytical procedures and establishing best practices.

2.2. Study Workflow

The overall workflow for the ILC is depicted below. This structured approach ensures that each stage, from planning to final reporting, is conducted systematically.

Caption: Workflow for the Cefprozil Impurity L inter-laboratory comparison study.

Recommended Analytical Methodology: RP-HPLC

A robust and validated analytical method is the cornerstone of any successful ILC. For the quantification of Cefprozil impurities, a Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method is recommended, based on established procedures in the United States Pharmacopeia (USP) and European Pharmacopoeia (Ph. Eur.).[1][3][4][9][10]

3.1. Experimental Protocol

The following protocol is provided as a standardized method for all participating laboratories. Adherence to this protocol is crucial for minimizing inter-laboratory variability arising from methodological differences.

Chromatographic Conditions:

• Column: C18, 4.6 mm x 250 mm, 5 µm particle size (or equivalent)

• Mobile Phase:

  • Solution A: 11.5 g/L of monobasic ammonium phosphate in water, adjust pH to 4.4 with phosphoric acid.[4][9]

  • Solution B: Acetonitrile

  • Gradient: A time-based gradient should be established to ensure adequate separation of Impurity L from the main Cefprozil isomers and other impurities.

• Flow Rate: 1.0 mL/min[11]

• Detection: UV at 280 nm

• Column Temperature: 40°C

• Injection Volume: 20 µL

Preparation of Solutions:

• Standard Solution: Prepare a stock solution of Cefprozil Impurity L reference standard in a suitable diluent (e.g., a mixture of Solution A and water). From this, prepare a working standard solution at a concentration relevant to the expected impurity level (e.g., 0.1% of the sample concentration).

• Sample Solution: Accurately weigh and dissolve the Cefprozil test material in the diluent to achieve a known final concentration (e.g., 1.0 mg/mL).

• System Suitability Solution: A solution containing Cefprozil and known impurities (including Impurity L) is used to verify the performance of the chromatographic system.[3]

System Suitability Requirements:

• Resolution: The resolution between the Cefprozil (Z)-isomer peak and the nearest eluting impurity peak should be not less than 2.0.

• Tailing Factor: The tailing factor for the Cefprozil (Z)-isomer and Impurity L peaks should be not more than 2.0.

• Relative Standard Deviation (RSD): The RSD for replicate injections of the standard solution should be not more than 2.0%.

Data Analysis and Interpretation

Upon receiving the results from all participating laboratories, a rigorous statistical analysis is performed. This analysis is essential for objectively assessing laboratory performance and the method's reproducibility.[5][12]

4.1. Hypothetical Inter-laboratory Comparison Data

The table below presents a hypothetical dataset for this ILC, showcasing results from eight participating laboratories. Each laboratory was asked to perform six replicate measurements (n=6) of the provided Cefprozil sample.

Laboratory ID	Mean Impurity L (%)	Standard Deviation (SD)	RSD (%)	Assigned Value (x̄)	Laboratory Bias (Mean - x̄)	z-score
Lab-01	0.148	0.003	2.03	0.150	-0.002	-0.25
Lab-02	0.151	0.002	1.32	0.150	0.001	0.13
Lab-03	0.162	0.004	2.47	0.150	0.012	1.50
Lab-04	0.145	0.002	1.38	0.150	-0.005	-0.63
Lab-05	0.153	0.003	1.96	0.150	0.003	0.38
Lab-06	0.139	0.008	5.76	0.150	-0.011	-1.38
Lab-07	0.150	0.001	0.67	0.150	0.000	0.00
Lab-08	0.171	0.005	2.92	0.150	0.021	2.63

4.2. Statistical Evaluation

• Assigned Value (x̄): The consensus value, typically the robust mean or median of the participants' results after removing outliers. For this example, the assigned value is 0.150%.

• Performance Scoring (z-score): The z-score is a common metric used in proficiency testing to evaluate a laboratory's performance.[8] It is calculated as: z = (x - x̄) / σ Where x is the laboratory's mean result, x̄ is the assigned value, and σ is the standard deviation for proficiency assessment (a target value often derived from the study data).

  • |z| ≤ 2.0: Satisfactory performance

  • 2.0 < |z| < 3.0: Questionable performance (warning signal)

  • |z| ≥ 3.0: Unsatisfactory performance (action signal)

• Interpretation of Hypothetical Results:

  • Lab-07 shows excellent accuracy and precision.

  • Lab-06 exhibits high variability (RSD of 5.76%), indicating a potential issue with method precision.

  • Lab-08 has a z-score of 2.63, which is a "warning signal." While their precision is acceptable, their result shows a significant positive bias compared to the consensus value, warranting an investigation into their procedure.

Best Practices and Recommendations

Based on the potential outcomes of an ILC, the following recommendations are crucial for ensuring consistent and reliable quantification of Cefprozil Impurity L:

• Strict Adherence to Protocol: Any deviation from the validated analytical method can introduce significant error.

• Proper System Suitability: Ensure all system suitability criteria are met before sample analysis to confirm the chromatographic system is performing correctly.

• High-Quality Reference Standards: Use only certified and properly stored reference standards for both Cefprozil and its impurities.[13]

• Analyst Training: Ensure analysts are thoroughly trained on the specific method and instrumentation.

• Investigation of Outliers: Laboratories with questionable or unsatisfactory performance should conduct a thorough root cause analysis and implement corrective and preventive actions (CAPA).

By implementing these best practices and participating in inter-laboratory comparisons, the pharmaceutical industry can enhance the reliability of impurity testing, ultimately contributing to the safety and quality of medicines.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology . International Council for Harmonisation. [Link]

• Methodology of Inter-comparison Tests and Statistical Analysis of Test Results . Diva-portal.org. [Link]

• Interlaboratory Comparisons . National Institute of Standards and Technology (NIST). [Link]

• USP Monographs: Cefprozil . United States Pharmacopeia. [Link]

• Cefprozil Impurities . Pharmaffiliates. [Link]

• ALTERNATIVE STATISTICAL ANALYSIS OF INTERLABORATORY COMPARISON MEASUREMENT RESULTS . IMEKO. [Link]

• Guidance on Proficiency Testing / Inter-laboratory Comparisons . ACLASS. [Link]

• What is an inter laboratory comparison? . CompaLab. [Link]

• REVERSE PHASE-HPLC METHOD FOR THE ANALYSIS OF CEFPROZIL IN PHARMACEUTICAL DOSAGE FORMS . TSI Journals. [Link]

• Cefprozil EP Impurities & USP Related Compounds . SynThink. [Link]

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